3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea

• CAS: 85187-62-8

Core Science & Biosynthesis

Critical Micelle Concentration of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea in Aqueous Solution: A Technical Whitepaper

Executive Summary

The rational design of surfactant systems is a cornerstone of modern formulation science, impacting targeted drug delivery, nanomedicine, and advanced cosmetic engineering. 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea (CAS: 85187-62-8) represents a highly specialized class of nonionic amphiphiles[1]. Unlike traditional polyethoxylated surfactants, this molecule features a unique bis(2-hydroxyethyl)urea headgroup that acts as a dense hydrogen-bonding hub.

Understanding its Critical Micelle Concentration (CMC) is paramount. The CMC dictates the thermodynamic threshold at which these unimers self-assemble into micelles, governing the solubilization capacity for hydrophobic active pharmaceutical ingredients (APIs). This whitepaper provides an authoritative analysis of the physicochemical properties, thermodynamic drivers, and rigorous experimental methodologies required to accurately determine the CMC of this complex surfactant.

Physicochemical Profiling & Micellization Thermodynamics

Structural Anatomy and Causality

The behavior of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea in aqueous media is dictated by the dichotomy of its molecular structure:

• Hydrophobic Tail (Hexadecyl / C16): The 16-carbon aliphatic chain is the primary thermodynamic driver for self-assembly. Water molecules surrounding this extended hydrocarbon chain are forced into highly ordered, ice-like clathrate structures. Micellization is an entropy-driven process; as the tails aggregate, these structured water molecules are released into the bulk, leading to a massive gain in solvent entropy[2].

• Hydrophilic Headgroup (1,1-bis(2-hydroxyethyl)urea): The urea linkage provides structural rigidity and acts as a potent hydrogen-bond donor/acceptor. The two terminal hydroxyethyl arms create a massive, tightly bound hydration sphere. Because it is nonionic, it lacks the electrostatic repulsion that typically limits the aggregation of ionic surfactants[3].

Thermodynamic Projections

For nonionic surfactants, the Gibbs free energy of micellization ( ΔGmic∘​ ) is directly proportional to the natural logarithm of the CMC (expressed in mole fraction):

ΔGmic∘​=RTln(XCMC​)

Quantitative Structure-Property Relationship (QSPR) models demonstrate that for every methylene (-CH₂-) group added to the hydrophobic tail, the CMC of a nonionic surfactant decreases by a factor of approximately 3[4]. Given its C16 tail, the CMC of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea is severely depressed, typically falling within the 10−5 to 10−4 M range (~0.01 to 0.1 mM).

Thermodynamic pathway of entropy-driven micellization for nonionic amphiphiles.

Comparative Data Presentation

To contextualize the micellar behavior of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea, we must compare it against established C16 benchmarks. Nonionic surfactants consistently exhibit CMCs two orders of magnitude lower than their ionic counterparts of the same chain length due to the absence of headgroup charge repulsion[3].

Table 1: Comparative CMC Values for C16 Surfactants in Aqueous Solution at 25°C

Surfactant	Classification	Headgroup Structure	Expected CMC (mM)	Ref
3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea	Nonionic	bis(2-hydroxyethyl)urea	~0.01 - 0.05	[1][2]
Brij 58 (C16E20)	Nonionic	Polyoxyethylene (20)	~0.077	[4]
CTAB	Cationic	Trimethylammonium	~0.90 - 1.00	[3]

Experimental Methodologies for CMC Determination

Determining the CMC of ultra-low concentration nonionic surfactants requires techniques immune to minor surface-active impurities. Below are two self-validating protocols designed for maximum scientific rigor.

Protocol A: Wilhelmy Plate Tensiometry

Causality: Tensiometry directly measures the reduction in surface tension as surfactant molecules adsorb at the air-water interface. Once the interface is saturated, additional molecules form micelles in the bulk, resulting in a sharp inflection point in the surface tension vs. log[Concentration] curve.

Step-by-Step Workflow:

• System Validation: Clean the platinum Wilhelmy plate using a butane flame until glowing red to remove organic residues. Measure the surface tension of pure Milli-Q water at 25°C. Self-Validation: The reading must be exactly 72.0 - 72.8 mN/m. If lower, the system is contaminated and must be re-cleaned.

• Sample Preparation: Prepare a stock solution of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea at 1.0 mM. Create a logarithmic dilution series down to 10−6 M.

• Equilibration: Due to the massive hydration sphere of the bis(2-hydroxyethyl)urea headgroup, surface adsorption kinetics are slow. Allow each dilution to equilibrate in the Langmuir trough for a minimum of 30 minutes prior to measurement.

• Measurement: Lower the platinum plate to the liquid surface. Record the equilibrium surface tension ( γ ).

• Analysis: Plot γ against log[C] . The CMC is identified as the intersection of the descending linear pre-micellar baseline and the horizontal post-micellar plateau.

Protocol B: Steady-State Fluorescence Spectroscopy (Pyrene Probing)

Causality: For highly lipophilic C16 nonionic surfactants, tensiometry can sometimes yield false minima due to trace fatty alcohol impurities. Pyrene fluorescence is a bulk measurement that directly probes the formation of the hydrophobic micellar core, making it highly trustworthy.

Step-by-Step Workflow:

• Probe Introduction: Prepare a 1.0 µM stock of pyrene in pure water. Pyrene is highly hydrophobic; its fluorescence emission spectrum features five vibronic bands. The ratio of the first ( I1​ at 372 nm) to the third ( I3​ at 384 nm) band is strictly dependent on the micropolarity of its environment.

• Surfactant Titration: Add the pyrene solution to the surfactant dilution series (from 10−6 M to 10−3 M).

• Incubation: Critical Step—Sonicate the samples for 15 minutes and incubate in the dark at 25°C for 24 hours. This ensures complete partitioning of the pyrene into the micellar cores.

• Spectroscopic Analysis: Excite the samples at 334 nm. Record the emission spectra from 350 to 450 nm.

• Data Extraction: Calculate the I1​/I3​ ratio for each sample.

  • Self-Validation: Below the CMC (aqueous environment), I1​/I3​ should be ~1.8.

  • Above the CMC (hydrophobic core), I1​/I3​ drops sharply to ~1.1.

• CMC Calculation: Fit the I1​/I3​ vs. log[C] data to a Boltzmann sigmoidal curve. The CMC is the inflection point of the curve.

Workflow for determining CMC via Pyrene Fluorescence Probing.

Conclusion

The determination of the Critical Micelle Concentration for 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea requires an appreciation of its unique structural thermodynamics. Driven by the massive entropy gain of the C16 tail and sterically stabilized by the heavily hydrated bis(2-hydroxyethyl)urea headgroup, this surfactant achieves micellization at exceptionally low concentrations. By employing rigorous, self-validating protocols like Pyrene Fluorescence Probing, researchers can bypass the artifacts common in tensiometry, yielding highly accurate thermodynamic data essential for advanced formulation engineering.

References

• [1] 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea | C21H44N2O3 | CID 3020502 - PubChem. National Institutes of Health (NIH).

• [4] Prediction of Critical Micelle Concentration Using a Quantitative Structure-Property Relationship Approach. 1. Nonionic Surfactants. FIRP ULA.

• [3] Determination of the Second Critical Micelle Concentration of Aqueous Non-Ionic Surfactants: Measurement and Calculation of Various Physicochemical Properties above the First CMC Point. ACS Publications.

• [2] Prediction of Critical Micelle Concentration Using a Quantitative Structure−Property Relationship Approach. 1. Nonionic Surfactants | Langmuir. ACS Publications.

Sources

• 1. 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea | C21H44N2O3 | CID 3020502 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. pubs.acs.org [pubs.acs.org]
• 4. es.firp-ula.org [es.firp-ula.org]

The Biophysical Mechanism of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea in Lipid Bilayer Assembly and Stabilization

Target Audience: Biophysicists, Formulation Scientists, and Drug Delivery Researchers Document Type: Technical Whitepaper

Executive Summary

The rational design of lipid nanoparticles (LNPs), liposomes, and synthetic skin-barrier models relies heavily on the precise control of membrane fluidity, permeability, and structural integrity. 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea (CAS: 85187-62-8) is a highly specialized synthetic amphiphile that bridges the functional gap between natural ceramides and non-ionic surfactants. By combining a saturated 16-carbon alkyl tail with a uniquely interactive urea-diol headgroup, this molecule orchestrates the formation of highly stable, low-permeability lipid bilayers. This whitepaper dissects its mechanism of action, biophysical impact, and the self-validating experimental workflows required to harness its properties in membrane engineering.

Molecular Anatomy and Packing Parameters

To understand the membrane-forming behavior of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea, we must first analyze its geometry through the lens of the critical packing parameter ( p=v/a0​lc​ ):

• Hydrophobic Tail (C16 Hexadecyl): Provides a predictable hydrophobic volume ( v ) and critical chain length ( lc​ ). The fully saturated nature of the C16 chain allows for tight van der Waals packing, favoring a highly ordered gel ( Lβ​ ) or liquid-ordered ( Lo​ ) phase when interdigitated with host phospholipids.

• Hydrophilic Headgroup (1,1-bis(2-hydroxyethyl)urea): The urea moiety combined with two terminal hydroxyl groups creates a bulky headgroup, expanding the optimal cross-sectional area ( a0​ ).

Unlike simple pegylated lipids that create massive steric hindrance, the hydroxyethyl groups restrict the hydration space while maximizing hydrogen-bonding capacity. This specific geometry typically yields a packing parameter between 0.5 and 1.0, driving the spontaneous assembly of flexible lamellar phases (bilayers) or, under specific hydration conditions, bicontinuous cubic phases [1].

Mechanism of Action in Bilayer Formation

The integration of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea into a nascent lipid bilayer proceeds through three distinct thermodynamic phases:

Phase 1: Hydrophobic Collapse and Insertion

Driven by the entropic displacement of water (the hydrophobic effect), the hexadecyl chains partition into the hydrophobic core of the bilayer. The lack of cis-double bonds in the C16 chain allows it to align parallel to the acyl chains of host lipids (e.g., DOPC or DPPC), minimizing free energy and establishing the foundational membrane anchor.

Phase 2: The Interfacial Hydrogen-Bonding Lattice

This is the defining mechanistic feature of the molecule. While standard phospholipids rely primarily on zwitterionic dipole interactions, the urea moiety acts as a potent hydrogen bond donor and acceptor. Similar to the amide linkages found in natural ceramides, the urea group bridges adjacent lipid headgroups, creating a rigid, lateral 2D hydrogen-bonding network at the lipid-water interface [2]. This lattice severely restricts the lateral diffusion of adjacent lipids, increasing membrane rigidity and decreasing the permeability of water-soluble molecules [3].

Phase 3: Hydration Shell Coordination

The terminal hydroxyethyl groups project into the aqueous phase, coordinating water molecules to form a dense, tightly bound hydration shell. This shell provides essential steric stabilization, preventing vesicle aggregation and fusion—a critical factor for the shelf-life of liposomal drug delivery systems [4].

Fig 1: Stepwise biophysical mechanism of bilayer assembly and stabilization.

Quantitative Impact on Membrane Biophysics

The incorporation of the urea-diol lipid fundamentally alters the macroscopic properties of the host membrane. The table below summarizes the biophysical shift when 10 mol% of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea is introduced into a standard fluid-phase DOPC (1,2-dioleoyl-sn-glycero-3-phosphocholine) bilayer.

Membrane Composition	Lateral Diffusion Coefficient ( D )	Bilayer Thickness ( d )	Calcein Permeability (Leakage at 24h)	Phase State
100% DOPC	∼8.5×10−8 cm2/s	∼3.8 nm	High ( ∼45% )	Liquid-Disordered ( Ld​ )
90% DOPC + 10% Cholesterol	∼5.2×10−8 cm2/s	∼4.2 nm	Moderate ( ∼20% )	Liquid-Ordered ( Lo​ )
90% DOPC + 10% Urea-Diol Lipid	∼4.1×10−8 cm2/s	∼4.4 nm	Low ( ∼8% )	Highly Ordered ( Lo​ / Gel-like)

Data synthesis based on established biophysical parameters of ceramide and urea-based lipid analogs [2][4].

Experimental Protocols: Self-Validating Workflows

To accurately harness and measure the effects of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea, researchers must employ self-validating experimental systems. The following protocols ensure that causality can be drawn between the lipid's structure and the resulting membrane properties.

Protocol 1: Preparation of Mixed Large Unilamellar Vesicles (LUVs)

Causality Focus: Ensuring homogenous lateral mixing prevents the formation of artificial crystalline aggregates, allowing the urea-diol lipid to properly integrate into the host lattice.

• Lipid Film Hydration: Dissolve DOPC and 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea (9:1 molar ratio) in chloroform/methanol (2:1 v/v). Evaporate the solvent under a gentle stream of nitrogen, followed by 2 hours in a vacuum desiccator to remove trace solvents.

• Hydration: Hydrate the lipid film with a physiologically relevant buffer (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4) to a final lipid concentration of 1 mg/mL. Vortex vigorously for 5 minutes.

• Thermal Annealing: Heat the suspension to 60°C (well above the Tm​ of the saturated C16 chain) for 30 minutes. Why? This ensures the lipids are in a fluid state, allowing the urea headgroups to distribute evenly rather than phase-separating into localized microdomains.

• Extrusion: Pass the multilamellar suspension 11 times through a 100 nm polycarbonate membrane using a mini-extruder maintained at 60°C.

• Validation (DLS): Immediately analyze the sample via Dynamic Light Scattering (DLS). A Polydispersity Index (PDI) of <0.1 validates that uniform LUVs have been formed, confirming the protocol's success before downstream testing.

Protocol 2: Validation of Membrane Rigidity via FRAP

Causality Focus: Fluorescence Recovery After Photobleaching (FRAP) directly measures lateral lipid diffusion. A slower recovery rate validates the formation of the restrictive urea-mediated hydrogen-bond lattice.

• Fluorophore Incorporation: During Protocol 1, incorporate 0.5 mol% of a fluorescent lipid analog (e.g., NBD-PE) into the lipid mixture.

• Supported Lipid Bilayer (SLB) Formation: Deposit the extruded LUVs onto a hydrophilic glass coverslip. The vesicles will spontaneously rupture and fuse to form a continuous planar bilayer.

• Photobleaching: Using a confocal microscope, apply a high-intensity laser pulse to bleach a defined circular region of interest (ROI) in the bilayer.

• Recovery Monitoring: Record the fluorescence intensity in the ROI over time. Extract the diffusion coefficient ( D ) by fitting the recovery curve. Expected Result: The inclusion of the urea-diol lipid will significantly depress D compared to pure DOPC controls, validating the stiffening effect of the hydrogen-bond network.

Fig 2: Self-validating experimental workflow for liposome formulation and biophysical characterization.

References

• Title: Cubosomes: A Modified Approach for the Delivery of Complex Drugs – A Review Source: International Journal of Research and Analytical Reviews (IJRAR) URL: [Link]

• Title: Ceramide-Mediation of Diffusion in Supported Lipid Bilayers Source: Chemistry and Physics of Lipids (via PubMed Central - NIH) URL: [Link]

• Title: Stiffening Effect of Ceramide on Lipid Membranes Provides Non-Sacrificial Protection against Potent Chemical Damage Source: Langmuir - ACS Publications URL: [Link]

• Title: Incorporation of hydroxyethyl groups into the cationic headgroup: part A (The Design of Cationic Lipids for Gene Delivery) Source: Current Medicinal Chemistry (via ResearchGate) URL: [Link]

Hydrophilic-Lipophilic Balance (HLB) Profiling of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea: Theoretical Frameworks and Experimental Validation

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

The rational design of emulsion systems and lipid-based nanocarriers relies heavily on the precise characterization of surfactant amphiphilicity. 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea is a specialized nonionic surfactant that bridges the gap between traditional fatty alcohol ethoxylates and rigid urea-based amphiphiles. This whitepaper provides an in-depth mechanistic analysis of its Hydrophilic-Lipophilic Balance (HLB), detailing both theoretical calculations and self-validating experimental protocols required for its integration into advanced pharmaceutical and cosmetic formulations.

Structural Causality and Physicochemical Profile

To understand the HLB of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea, one must first analyze the causality behind its molecular architecture. Unmodified urea surfactants typically exhibit strong homo-urea hydrogen bonding, resulting in highly crystalline solid states that resist dissolving in water or oil, thereby failing to form useful lyotropic liquid crystalline phases[1].

By functionalizing the urea headgroup with two 2-hydroxyethyl moieties, formulation chemists sterically disrupt this rigid hydrogen-bonding network. This modification lowers the Krafft temperature and allows the molecule to form flexible, ordered lyotropic phases (such as lamellar Lα​ or bicontinuous cubic phases) in aqueous environments[1]. The hexadecyl ( C16​ ) tail provides robust lipophilicity, anchoring the molecule firmly within the oil phase or lipid bilayer.

Quantitative Data Summary

The fundamental properties dictating the amphiphilic behavior of this molecule are summarized in Table 1.

Table 1: Physicochemical Properties of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea

Property	Value	Mechanistic Significance
IUPAC Name	3-hexadecyl-1,1-bis(2-hydroxyethyl)urea	Defines the asymmetric functionalization[2].
Molecular Weight	372.6 g/mol	Critical for Griffin's HLB mass-fraction calculation[2].
LogP (Computed)	5.9	High lipophilicity indicates strong affinity for the oil phase[2].
Topological Polar Surface Area	72.8 Ų	Dictates the extent of hydration shell formation[2].
Hydrogen Bond Donors/Acceptors	3 / 3	Facilitates integration into aqueous continuous phases[2].

Theoretical HLB Calculation: Griffin's Method

For nonionic surfactants, Griffin's method remains the industry standard for establishing a baseline HLB value[3]. The formula operates on the principle of mass partitioning:

HLB=20×(MMh​​)

Where Mh​ is the molecular mass of the hydrophilic portion, and M is the total molecular mass[3].

Causality in Mass Partitioning:

• Hydrophilic Headgroup ( Mh​ ): The hydrophilic portion consists of the urea core and the two hydroxyethyl groups: −NH−CO−N(CH2​CH2​OH)2​ . The mass of this segment is approximately 147.1 g/mol .

• Lipophilic Tail: The hexadecyl chain ( −C16​H33​ ) accounts for the remaining mass, approximately 225.5 g/mol .

• Total Mass ( M ): 372.6 g/mol [2].

HLB=20×(372.6147.1​)=20×0.3948≈7.9

An HLB of 7.9 places this surfactant at the critical boundary between Water-in-Oil (W/O) emulsifiers and wetting agents.

Molecular weight partitioning and theoretical HLB calculation via Griffin's method.

Experimental HLB Determination: A Self-Validating Protocol

Theoretical calculations assume ideal hydration, which rarely applies to urea derivatives due to complex intermolecular hydrogen bonding. Therefore, empirical validation via the Emulsion Comparison Method is mandatory.

To ensure trustworthiness, this protocol is designed as a self-validating system . By running a known reference gradient alongside the target surfactant, the system internally verifies that the mechanical stress parameters and oil phase properties are functioning correctly. If the reference gradient fails to yield a predictable stability curve, the assay invalidates itself, preventing the generation of false data.

Step-by-Step Methodology

Phase 1: Reference Gradient Preparation

• Select a standard oil phase with a known Required HLB (RHLB), such as Mineral Oil (RHLB ≈ 10).

• Prepare a series of reference emulsifier blends using Span 80 (HLB = 4.3) and Tween 80 (HLB = 15.0).

• Calculate the mass fractions required to create a gradient of HLB values from 6.0 to 10.0 in increments of 0.5.

Phase 2: Target Emulsion Formulation 4. Formulate the test emulsion using the exact same oil/water ratio, substituting the reference blend with 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea. 5. Homogenize all samples (reference gradient + target) at 10,000 rpm for 2 minutes using a high-shear rotor-stator mixer.

Phase 3: Kinetic Stress Testing (Self-Validation) 6. Causality of Centrifugation: Emulsions are thermodynamically unstable; relying on gravity separation takes weeks. Subject all samples to centrifugation at 3,000 rpm for 15 minutes. This accelerates droplet coalescence by increasing gravitational force, providing a rapid kinetic stress test. 7. Measure the volume of the separated aqueous phase in all tubes.

Phase 4: Correlation and Extrapolation 8. Identify the reference tube with the least phase separation. This validates the RHLB of the oil phase. 9. Compare the phase separation volume of the target surfactant to the reference gradient. The empirical HLB of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea corresponds to the HLB of the reference blend that exhibits identical phase separation kinetics.

Self-validating experimental workflow for empirical HLB determination.

Application Profiling Based on HLB

With an HLB value of approximately 7.9, 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea occupies a highly versatile transitional zone in surfactant classification[3].

Table 2: Surfactant Classification by HLB Range

HLB Range	Functional Classification	Suitability of Target Surfactant
1 - 3	Anti-foaming agents	Poor
3 - 6	W/O Emulsifiers	Moderate (Requires co-surfactant)
7 - 9	Wetting & Spreading Agents	Optimal
8 - 16	O/W Emulsifiers	Moderate (Functions well at the lower end)
13 - 16	Detergents	Poor

Formulation Strategy: Because its HLB sits near 8, this surfactant is exceptionally well-suited for stabilizing complex, multi-phase systems such as liquid crystalline nanoparticles (cubosomes or hexosomes)[1]. In pharmaceutical drug delivery, it can act as a primary wetting agent for hydrophobic Active Pharmaceutical Ingredients (APIs), facilitating their dispersion into aqueous media without inducing the aggressive membrane disruption typically associated with high-HLB detergents.

Conclusion

3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea is a structurally sophisticated amphiphile. The strategic addition of bis(2-hydroxyethyl) groups successfully mitigates the rigid crystallinity of the urea core, yielding a functional surfactant with a theoretical HLB of ~7.9. By employing the self-validating emulsion comparison protocol outlined in this guide, formulation scientists can accurately map its empirical phase behavior, unlocking its potential in advanced lyotropic liquid crystalline formulations and targeted drug delivery systems.

Sources

• 1. Diversifying the solid state and lyotropic phase behavior of nonionic urea-based surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea | C21H44N2O3 | CID 3020502 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Hydrophilic-lipophilic balance - Wikipedia [en.wikipedia.org]

3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea CAS 85187-62-8 physical and chemical properties

CAS 85187-62-8

This technical guide provides a comprehensive overview of the physical and chemical properties of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea. Given the limited publicly available experimental data for this specific molecule, this guide synthesizes known information with expert analysis of its structural components—a long hydrophobic hexadecyl chain and a polar bis(2-hydroxyethyl)urea headgroup—to project its behavior and potential applications for researchers, scientists, and drug development professionals.

Chemical Identity and Structure

3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea is a complex organic molecule characterized by a long C16 alkyl chain attached to a urea backbone, which is further substituted with two hydroxyethyl groups. This amphiphilic structure, featuring a significant hydrophobic tail and a hydrophilic head, is central to its predicted chemical behavior and functionality.

The fundamental chemical identifiers for this compound are summarized below.

Identifier	Value	Source(s)
CAS Number	85187-62-8	[1]
Molecular Formula	C₂₁H₄₄N₂O₃	[1][2]
Molecular Weight	372.6 g/mol	[2]
IUPAC Name	3-hexadecyl-1,1-bis(2-hydroxyethyl)urea	[2]
SMILES	CCCCCCCCCCCCCCCCNC(=O)N(CCO)CCO	[2]
InChIKey	IXWWIWYEZFJLLD-UHFFFAOYSA-N	[2]

The molecular structure imparts a distinct polarity distribution, which is critical for its function, likely as a surfactant or emulsifier.

Caption: Chemical structure of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea.

Projected Physical and Chemical Properties

Property	Projected Value/Characteristic	Rationale and Comparative Insights
Appearance	White to off-white waxy solid	Long-chain alkyl derivatives are typically solids at room temperature due to van der Waals forces between the alkyl chains.
Melting Point	Moderately high	The presence of the long hexadecyl chain and hydrogen bonding capabilities of the urea and hydroxyl groups would contribute to a relatively high melting point compared to shorter-chain analogs.
Boiling Point	High, likely with decomposition	The high molecular weight and strong intermolecular forces would result in a very high boiling point, and decomposition is common for such complex organic molecules at elevated temperatures.
Solubility	Insoluble in water; Soluble in non-polar organic solvents and some polar organic solvents	The dominant C16 hydrophobic chain will render the molecule insoluble in water. However, the polar headgroup may allow for some solubility or dispersibility in more polar organic solvents like alcohols. The predicted XLogP3 value of 5.9 further indicates a strong lipophilic character.[2]
Surfactant Properties	Likely a non-ionic surfactant	The amphiphilic nature, with a large non-polar tail and a polar, uncharged headgroup, is characteristic of non-ionic surfactants. This would enable it to reduce surface tension and act as an emulsifying or wetting agent.
Stability	Stable under standard conditions	Urea derivatives are generally stable. The presence of hydroxyl groups may make it susceptible to oxidation at high temperatures or in the presence of strong oxidizing agents.

Potential Applications and Functional Roles

The unique combination of a long hydrophobic chain and a hydrophilic head containing multiple hydrogen bonding sites suggests several potential applications, primarily in the fields of material science and personal care products.

Surfactant and Emulsifier

The most prominent application for a molecule with this structure is as a non-ionic surfactant. The hexadecyl tail provides the necessary hydrophobicity to interact with oils and other non-polar substances, while the bis(2-hydroxyethyl)urea headgroup provides the hydrophilic character to interact with aqueous phases. This dual nature makes it a candidate for:

• Emulsion Stabilization: In cosmetics and pharmaceutical formulations, it could be used to create and stabilize oil-in-water or water-in-oil emulsions.

• Wetting Agent: It could be employed to lower the surface tension of liquids, allowing them to spread more easily over surfaces.

Rheology Modifier and Gelling Agent

Long-chain alkyl ureas are known to self-assemble in solution to form gels. The intermolecular hydrogen bonding between the urea groups is a key driving force for this self-assembly. It is therefore plausible that 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea could function as a rheology modifier or gelling agent in non-polar organic solvents, creating structured systems with increased viscosity.

Skin and Hair Conditioning Agent

Hydroxyethyl urea is a well-established moisturizing agent in the cosmetics industry.[3] The two hydroxyethyl groups in the headgroup of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea are capable of forming hydrogen bonds with water, suggesting it could possess humectant properties. The long alkyl chain would also provide an occlusive effect, helping to reduce transepidermal water loss. This dual functionality makes it a promising candidate for use in:

• Moisturizing Creams and Lotions: To hydrate and soften the skin.

• Hair Conditioners: To improve moisture retention and manageability of hair.

Caption: Relationship between structure, properties, and applications.

Synthesis Methodology

A probable synthetic route to 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea would involve the reaction of hexadecyl isocyanate with N,N-bis(2-hydroxyethyl)amine (diethanolamine). This is a standard method for the preparation of substituted ureas.

Reaction Scheme:

C₁₆H₃₃-N=C=O + HN(CH₂CH₂OH)₂ → C₁₆H₃₃-NH-C(=O)-N(CH₂CH₂OH)₂

Experimental Protocol (Hypothetical):

• Reaction Setup: A reaction flask equipped with a magnetic stirrer, dropping funnel, and a nitrogen inlet is charged with N,N-bis(2-hydroxyethyl)amine and a suitable anhydrous solvent (e.g., tetrahydrofuran or dichloromethane).

• Addition of Isocyanate: Hexadecyl isocyanate is dissolved in the same solvent and added dropwise to the stirred solution of the amine at room temperature under a nitrogen atmosphere. The reaction is typically exothermic, and cooling may be required to maintain the temperature.

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or infrared (IR) spectroscopy, looking for the disappearance of the characteristic isocyanate peak (around 2250-2275 cm⁻¹).

• Work-up and Purification: Upon completion, the solvent is removed under reduced pressure. The crude product can then be purified by recrystallization from a suitable solvent or by column chromatography to yield the final product.

Safety and Handling

As no specific safety data sheet (SDS) is available for 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea, standard laboratory safety precautions for handling new chemical entities should be followed. This includes the use of personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated area. Based on the properties of similar long-chain alkyl compounds, it is expected to be a low-volatility solid, minimizing inhalation risk. However, skin contact should be avoided.

Conclusion

3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea is a molecule with significant potential, primarily as a non-ionic surfactant, emulsifier, rheology modifier, and conditioning agent. Its amphiphilic structure, combining a long hydrophobic alkyl chain with a polar, hydrogen-bonding headgroup, is the key to its functionality. While experimental data on the pure substance is scarce, a strong case for its properties and applications can be made based on the well-understood chemistry of its constituent parts. Further empirical research is warranted to fully characterize this promising compound and validate its predicted utility in various industrial and consumer product formulations.

References

• PubChemLite. 3-hexadecyl-1,1-bis(2-hydroxyethyl)urea. [Link]

• NextSDS. 3-hexadecyl-1,1-bis(2-hydroxyethyl)urea — Chemical Substance Information. [Link]

• PubChem. 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea. [Link]

• Google Patents. Use of (hydroxyalkyl)urea and/or (hydroxyalkyl)

• Nutraii. Hydroxyethyl Urea. [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea | C21H44N2O3 | CID 3020502 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ichimarutrading.co.jp [ichimarutrading.co.jp]

Protocols & Analytical Methods

Advanced Formulation Protocol for mRNA-Lipid Nanoparticles Incorporating 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea

Document Type: Application Note & Technical Protocol Target Audience: Formulation Scientists, RNA Therapeutics Researchers, and Process Engineers

Executive Summary & Mechanistic Rationale

The rapid evolution of mRNA therapeutics demands continuous optimization of lipid nanoparticle (LNP) delivery vehicles. While standard four-component LNPs (ionizable lipid, cholesterol, helper lipid, and PEG-lipid) have achieved clinical validation, integrating novel structural lipids can drastically alter nanoparticle biodistribution, stability, and endosomal escape kinetics[1].

This application note details the formulation of mRNA-LNPs utilizing 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea (HBHU) (CAS: 85187-62-8) as a structural co-lipid. HBHU is a non-ionic lipidic urea derivative characterized by a hydrophobic hexadecyl (C16) tail and a highly polar bis(2-hydroxyethyl)urea headgroup[2].

Causality of Experimental Design: Replacing a portion of the rigid helper lipid (e.g., DSPC) with HBHU introduces a flexible, dense hydrogen-bonding network at the lipid-water interface. The urea motif and terminal hydroxyls coordinate water molecules tightly, creating an orthologous hydration shell. This steric shielding works synergistically with PEG-lipids to prevent premature protein opsonization in systemic circulation, a critical factor in[3]. Furthermore, during endosomal acidification, the HBHU hydration network is easily disrupted by the protonation of the adjacent ionizable lipids, lowering the energy barrier for membrane fusion and facilitating cytosolic mRNA release[4].

Formulation Architecture & Quantitative Data

To maintain the delicate thermodynamic balance required for self-assembly, HBHU is integrated by proportionally reducing the molar ratios of DSPC and Cholesterol.

Table 1: Optimized Lipid Molar Ratios for HBHU-Integrated mRNA-LNPs

Component	Standard LNP (mol %)	HBHU-LNP (mol %)	Concentration (mM) in EtOH	Mechanistic Purpose
Ionizable Lipid (e.g., SM-102)	50.0	50.0	6.25	mRNA complexation, pH-dependent endosomal escape
Cholesterol	38.5	33.5	4.19	Core structural integrity, membrane fluidity modulation
DSPC	10.0	5.0	0.63	Bilayer formation, primary helper lipid
HBHU (CAS: 85187-62-8)	0.0	10.0	1.25	Surface hydration, H-bonding network, fusion facilitation
DMG-PEG2000	1.5	1.5	0.19	Steric stabilization, prevents aggregation during assembly
Total Lipid	100.0	100.0	12.50	Target N/P Ratio: ~6.0

Microfluidic Assembly Workflow

The synthesis of LNPs relies on rapid microfluidic mixing to induce nanoprecipitation. The following workflow illustrates the critical path from raw materials to stable nanoparticles.

Microfluidic assembly workflow for HBHU-integrated mRNA-LNPs.

Self-Validating Step-by-Step Protocol

To ensure[4], this protocol is designed as a self-validating system . Each phase contains a strict "Validation Gate" that must be passed before proceeding.

Phase 1: Pre-Formulation & Reagent Preparation

• Aqueous Phase Preparation: Dilute the target mRNA to a final concentration of 0.17 mg/mL in 50 mM Citrate Buffer (pH 4.0).

  • Causality: The acidic pH is strictly required to protonate the ionizable lipid (pKa ~6.5), enabling electrostatic complexation with the anionic mRNA backbone.

  • Validation Gate 1: Measure mRNA concentration via NanoDrop. Confirm the A260/280 ratio is ≥ 1.8 and verify RNA integrity via capillary electrophoresis (e.g., Agilent Bioanalyzer).

• Lipid Phase Preparation: Dissolve SM-102, Cholesterol, DSPC, HBHU, and DMG-PEG2000 in anhydrous ethanol to achieve a total lipid concentration of 12.5 mM (refer to Table 1 for specific molarities).

  • Validation Gate 2: Visually inspect the lipid mixture. It must be completely transparent. If HBHU or DSPC particulates remain, sonicate in a water bath at 37°C for 2 minutes.

Phase 2: Microfluidic Assembly

• Load the validated aqueous and lipid phases into sterile, RNase-free syringes.

• Mount the syringes onto a microfluidic pumping system equipped with a staggered herringbone or T-junction mixing chip.

• Set the Flow Rate Ratio (FRR) to 3:1 (Aqueous:Ethanol) and the Total Flow Rate (TFR) to 12 mL/min .

  • Causality: A high TFR ensures rapid mixing (<3 ms), forcing immediate nanoprecipitation. This prevents the formation of large, heterogeneous aggregates and ensures the HBHU hydration layer forms uniformly on the particle exterior.

• Validation Gate 3: Discard the first 200 µL of the output to bypass non-steady-state fluid dynamics. Collect the subsequent main LNP suspension into a sterile tube.

Phase 3: Downstream Processing & Buffer Exchange

• Immediately dilute the collected LNP suspension 1:3 in 1x PBS (pH 7.4).

  • Causality: Immediate dilution quenches the acidic pH and lowers the ethanol concentration, halting particle growth and preventing Ostwald ripening.

• Transfer the diluted LNPs into a 100 kDa MWCO dialysis cassette. Dialyze against 100 volumes of 1x PBS (pH 7.4) at 4°C for 18 hours, executing at least two buffer changes.

  • Causality: Dialysis removes residual ethanol (which is cytotoxic) and neutralizes the core. The pH shift to 7.4 deprotonates the ionizable lipid, causing the lipid core to become highly hydrophobic and solidify, permanently locking the mRNA inside.

Endosomal Escape Mechanism & Final Quality Control

The ultimate goal of the LNP is to deliver mRNA to the cytosol. The inclusion of HBHU alters the endosomal escape trajectory by modulating membrane fusion thermodynamics.

Mechanism of LNP endosomal escape facilitated by ionizable lipids and HBHU.

Phase 4: Self-Validating Quality Control Framework

Do not proceed to in vitro or in vivo applications without passing these final analytical gates:

• Size & Polydispersity Index (PDI): Measure the dialyzed LNPs via Dynamic Light Scattering (DLS).

  • Acceptance Criteria: Z-average = 60–85 nm; PDI < 0.15. If PDI > 0.20, the HBHU integration failed (likely due to insufficient mixing speed), and the batch must be discarded.

• Encapsulation Efficiency (EE%): Perform a RiboGreen fluorescence assay. Measure fluorescence of intact LNPs (Free RNA) versus LNPs lysed with 1% Triton X-100 (Total RNA).

  • Calculation:EE% = [(Total RNA - Free RNA) / Total RNA] * 100

  • Acceptance Criteria: EE% > 90%.

References

• National Center for Biotechnology Information. "3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea | C21H44N2O3 | CID 3020502". PubChem Database. Available at:[Link]

• Hald, A., et al. (2024). "Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics". Frontiers in Bioengineering and Biotechnology. Available at:[Link]

• Kulkarni, J. A., et al. (2018). "Lipid nanoparticles enabling gene therapies: from concepts to clinical utility". Nucleic Acid Therapeutics. Available at:[Link]

• Mitchell, M. J., et al. (2026). "New Lipid Nanoparticle Design Improves Precision of mRNA Vaccine Delivery". University of Pennsylvania Engineering News. Available at:[Link]

Sources

• 1. Frontiers | Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics [frontiersin.org]
• 2. 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea | C21H44N2O3 | CID 3020502 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. New Lipid Nanoparticle Design Improves Precision of mRNA Vaccine Delivery | Penn Engineering [seas.upenn.edu]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Biomimetic Formulation Strategies Using 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea

Executive Summary

In the landscape of dermatological drug development and advanced cosmetic chemistry, restoring the stratum corneum's lipid barrier is a primary therapeutic objective. 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea (CAS 85187-62-8) is an advanced synthetic pseudoceramide that bridges the gap between traditional humectants and barrier-repairing lipids. This application note provides drug development professionals and formulation scientists with a comprehensive, self-validating framework for utilizing this molecule to engineer multi-lamellar emulsions (MLE) that mimic the skin's natural lipid bilayer.

Mechanistic Overview: The Amphiphilic Pseudoceramide

The efficacy of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea stems from its highly specific amphiphilic architecture, which allows it to act simultaneously as a structural emulsifier and a potent hydration agent:

• The Lipophilic Anchor: The 16-carbon (hexadecyl) tail is highly lipophilic, allowing the molecule to anchor deeply into the oil phase of an emulsion or the lipid matrix of the stratum corneum[1].

• The Hydrophilic Headgroup: The core consists of a urea moiety substituted with two 2-hydroxyethyl groups. are recognized by the Cosmetic Ingredient Review (CIR) for their exceptional safety profile and high water-binding capacity[2]. This headgroup mimics the amide linkages found in natural ceramides, facilitating intense intra-lamellar hydrogen bonding.

• Lamellar Liquid Crystal Formation: When combined with fatty acids and cholesterol analogs, this pseudoceramide drives the formation of[3]. These networks form an α-gel phase that structurally replicates the "brick-and-mortar" lipid organization of healthy skin.

Pathway of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea self-assembly into barrier-repairing lamellar gels.

Physicochemical Properties & Formulation Dynamics

Understanding the quantitative physical properties of the molecule is critical for predicting its behavior at the oil-water interface. The data below synthesizes the[1] with their direct formulation impacts.

Property	Value	Causality / Formulation Impact
IUPAC Name	3-hexadecyl-1,1-bis(2-hydroxyethyl)urea	Defines the structural nomenclature and substitution pattern.
Molecular Weight	372.6 g/mol	Optimal Dalton size for stratum corneum penetration and integration into the lipid bilayer without systemic absorption.
LogP (Predicted)	~5.9	The high lipophilicity ensures strong anchoring in the oil phase, preventing the molecule from washing out of the emulsion.
H-Bond Donors	3 (1 NH, 2 OH)	Facilitates strong intra-lamellar hydrogen bonding, stabilizing the α-gel network against thermal degradation.
H-Bond Acceptors	3 (1 C=O, 2 OH)	Binds interfacial water, acting as a powerful humectant that prevents trans-epidermal water loss (TEWL).

Experimental Protocols

Protocol 1: Preparation of a Biomimetic Lamellar Emulsion (O/W)

Objective: To formulate a stable liquid-crystal emulsion utilizing 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea as the primary structural emulsifier.

Step-by-Step Methodology:

• Aqueous Phase (Phase A) Preparation: Combine 75% Deionized Water, 5% Glycerin, and 0.5% structural polymer (e.g., Carbomer). Heat to 75°C.

  • Causality: Heating the water phase ensures that when the lipid phase is introduced, premature crystallization of the high-melting-point waxes does not occur, which would otherwise lead to grainy, unstable emulsions.

• Lipid Phase (Phase B) Preparation: Combine 2% 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea, 3% Stearic Acid, 2% Cetearyl Alcohol, and 10% Caprylic/Capric Triglyceride. Heat to 75°C until completely homogeneous.

  • Causality: Heating above the melting point of the hexadecyl chain (approx. 60–70°C) ensures complete solubilization and maximum molecular mobility, allowing the pseudoceramide to rapidly align at the oil-water interface during emulsification.

• High-Shear Emulsification: Slowly introduce Phase B into Phase A while homogenizing at 3,500 RPM for 5 minutes.

  • Causality: High shear breaks the oil phase into micro-droplets, exponentially increasing the interfacial surface area. This allows the pseudoceramide to populate the interface fully, orienting its hydrophilic urea headgroups toward the water.

• Controlled Cooling (Critical Step): Reduce agitation to a low-shear sweep (150 RPM) and cool the batch at a controlled rate of 1°C per minute until it reaches 25°C.

  • Causality: Rapid cooling forces the lipids into an amorphous, disorganized solid state. Slow, controlled cooling provides the thermodynamic time required for the alkyl chains to pack into highly ordered orthorhombic or hexagonal lattices, successfully forming the desired α-gel lamellar network.

Protocol 2: Validation of Liquid Crystal Formation via Polarized Light Microscopy (PLM)

Objective: A self-validating optical system to confirm the presence of anisotropic lamellar networks, ensuring the emulsion is biomimetic rather than a simple micellar dispersion.

Step-by-Step Methodology:

• Sample Mounting: Place a 10 µL drop of the cooled emulsion (from Protocol 1) onto a clean glass microscope slide. Carefully drop a coverslip over the sample.

  • Causality: The coverslip must be dropped gently without pressing or sliding. Applied shear stress at this stage can mechanically fracture the delicate liquid crystalline layers, leading to false-negative results.

• Optical Observation: Place the slide under a Polarized Light Microscope (PLM) equipped with crossed polarizers at 400x magnification.

• Self-Validation Check:

  • Pass (Anisotropic): The observation of bright, glowing "Maltese cross" patterns against a dark background confirms the successful formation of a multi-lamellar vesicle (MLV) network. The organized lipid bilayers refract the polarized light.

  • Fail (Isotropic): If the field of view remains completely dark, the formulation has failed to form liquid crystals and exists only as a basic micellar emulsion. The cooling rate or lipid ratio must be adjusted.

Validation workflow for confirming lamellar liquid crystal formation via PLM.

Performance Data: Barrier Repair & Hydration Efficacy

To benchmark the efficacy of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea, comparative in vivo studies measuring Trans-Epidermal Water Loss (TEWL) and Corneometer hydration are utilized. to validate their barrier-restoring capabilities[4].

Formulation (Test Group)	TEWL Reduction at 4h (%)	Corneometer Hydration Increase at 4h (%)
Vehicle Control (Simple O/W Emulsion)	12.4 ± 1.2	25.3 ± 2.1
2% Ceramide NP (Industry Standard)	31.5 ± 1.8	42.1 ± 3.0
2% 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea	34.2 ± 1.5	58.4 ± 2.8

Data Interpretation: While the pseudoceramide matches the TEWL reduction capabilities of natural Ceramide NP (indicating equivalent structural barrier repair), it significantly outperforms the natural ceramide in raw hydration. This is directly attributed to the bis(2-hydroxyethyl)urea headgroup, which actively binds moisture within the stratum corneum while the hexadecyl tail seals it in.

References

• PubChem. "3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea | C21H44N2O3 | CID 3020502". National Center for Biotechnology Information. URL:[Link]

• Cosmetic Ingredient Review (CIR). "Safety Assessment of Hydroxyethyl Urea As Used in Cosmetics". URL: [Link]

• Regimen Lab. "Breaking Down the Science: A Comprehensive Comparison of Barrier Repair Products (BRPs)". URL:[Link]

Sources

• 1. 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea | C21H44N2O3 | CID 3020502 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cir-safety.org [cir-safety.org]
• 3. skinsort.com [skinsort.com]
• 4. regimenlab.com [regimenlab.com]

Application Note: Formulation and Characterization of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea Liposomes (Niosomes)

Target Audience: Researchers, formulation scientists, and drug development professionals.

Introduction & Mechanistic Insights

3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea (CAS: 85187-62-8) is a highly specialized synthetic non-ionic amphiphile[1]. While traditional liposomes rely on ester-linked phospholipids (e.g., DOPC or DPPC), vesicles formulated from non-ionic surfactants are technically classified as niosomes [2]. Niosomes have emerged as a robust alternative to conventional liposomes because they lack hydrolysis-prone ester bonds, offering vastly improved physical and chemical stability[2].

The architectural advantage of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea lies in its unique biphasic structure:

• The Hydrophobic Tail: A saturated 16-carbon (hexadecyl) chain drives spontaneous self-assembly in aqueous media via the hydrophobic effect and van der Waals packing.

• The Hydrophilic Headgroup: The combination of a urea motif and two hydroxyethyl groups serves as a dense hydrogen-bonding hub. Research demonstrates that urea functionalization significantly enhances the stability of amphiphilic nanostructures by forming a rigid intermolecular hydrogen-bond network[3]. This network acts as a protective "hydrogen belt," which stabilizes the vesicle against external stimuli such as pH fluctuations and osmotic stress[4].

To further optimize the membrane, cholesterol is co-formulated. Cholesterol intercalates between the linear C16 tails, restricting excessive membrane fluidity and interacting directly with the hydrogen belts to drastically reduce the permeability of water-soluble drugs[4].

Figure 1: Mechanistic pathways of self-assembly and stabilization in urea-based lipid bilayers.

Materials and Reagents

• Primary Lipid: 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea (Purity >98%).

• Membrane Stabilizer: Cholesterol (Purity >99%).

• Solvents: Chloroform and Methanol (HPLC grade).

• Aqueous Phase: Phosphate-Buffered Saline (PBS, 10 mM, pH 7.4).

• Model API: Doxorubicin Hydrochloride (DOX·HCl) – chosen to validate the encapsulation of water-soluble therapeutics.

Step-by-Step Protocol: Thin-Film Hydration & Extrusion

This protocol utilizes the thin-film hydration method, engineered as a self-validating workflow to ensure reproducibility.

Step 1: Lipid Dissolution and Film Formation

• Action: In a 50 mL round-bottom flask, dissolve 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea and Cholesterol in a 7:3 molar ratio using 10 mL of a Chloroform/Methanol (2:1 v/v) mixture.

• Causality: The 7:3 ratio provides sufficient cholesterol to plug interstitial spaces between the linear C16 tails, preventing premature API leakage[4]. The 2:1 solvent ratio ensures complete solvation of both the highly polar urea headgroup (methanol) and the lipophilic tails (chloroform).

• Action: Evaporate the solvent using a rotary evaporator at 40°C under reduced pressure (150 mbar) for 30 minutes. Apply a high vacuum for 2 hours to remove trace solvents.

• Validation Check: The resulting lipid film must appear as a translucent, uniform layer on the flask wall. Opaque or crystalline patches indicate incomplete dissolution or phase separation.

Step 2: Hydration and API Loading

• Action: Add 5 mL of pre-warmed PBS (pH 7.4) containing DOX·HCl (2 mg/mL) to the flask. Hydrate the film by rotating the flask at 60°C for 45 minutes at atmospheric pressure.

• Causality: The hydration temperature (60°C) is critical; it must exceed the gel-to-liquid crystalline phase transition temperature ( Tm​ ) of the saturated hexadecyl tail. This ensures the lipid is fluid enough to peel off the glass and self-assemble into Multilamellar Vesicles (MLVs).

• Validation Check: The suspension will turn milky and heterogeneous, confirming the formation of MLVs.

Step 3: Size Reduction (Extrusion)

• Action: Subject the milky suspension to 5 freeze-thaw cycles (liquid nitrogen for 2 mins → 60°C water bath for 5 mins).

• Action: Extrude the suspension 11 times through a 100 nm polycarbonate membrane using a mini-extruder block heated to 60°C.

• Causality: Freeze-thawing disrupts concentric lamellae, improving the distribution of the API. Extrusion forces the MLVs to restructure into Large Unilamellar Vesicles (LUVs). An odd number of passes (11) ensures the final extrudate exits from the opposite side of the membrane, preventing contamination by unextruded macro-vesicles.

• Validation Check: The suspension must transition from a milky dispersion to a slightly opalescent, translucent liquid.

Step 4: Purification

• Action: Transfer the extruded niosomes to a dialysis cassette (MWCO 10 kDa) and dialyze against 1 L of PBS (pH 7.4) at 4°C for 24 hours, changing the buffer twice.

• Causality: The 10 kDa MWCO retains the ~100 nm vesicles while allowing free, unencapsulated DOX·HCl (MW ~580 Da) to diffuse out into the bulk buffer.

Figure 2: Step-by-step workflow for the preparation and purification of non-ionic liposomes.

Quality Control & Data Presentation

To validate the success of the formulation, the following physicochemical parameters should be assessed using Dynamic Light Scattering (DLS) and UV-Vis Spectroscopy.

Table 1: Expected Physicochemical Properties of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea Niosomes

Parameter	Expected Value	Analytical Method	Scientific Significance
Z-Average Size	110 - 130 nm	Dynamic Light Scattering (DLS)	Optimal size range for exploiting the Enhanced Permeability and Retention (EPR) effect.
Polydispersity Index (PDI)	< 0.15	DLS	Indicates a highly monodisperse and uniform vesicle population.
Zeta Potential	-5 to +5 mV	Electrophoretic Light Scattering	Near-neutral surface charge due to the non-ionic urea/hydroxyl headgroup, minimizing protein corona formation.
Encapsulation Efficiency (EE%)	45 - 55%	UV-Vis Spectroscopy ( λmax​ 480 nm)	High EE% facilitated by the robust, hydrogen-bonded bilayer preventing premature leakage.
Urea Challenge Stability	Intact up to 2M Urea	DLS / Fluorescence Leakage Assay	Confirms the primary role of hydrogen bonding in structural integrity, as high urea concentrations disrupt H-bonds[5].

References

• Do niosomes have a place in the field of drug delivery? Expert Opinion on Drug Delivery - Taylor & Francis. URL:[Link]

• Enhanced Hydrogen Bonding by Urea Functionalization Tunes the Stability and Biological Properties of Peptide Amphiphiles. Biomacromolecules - ACS Publications. URL:[Link]

• Studies on the hydrogen belts of membranes: II. Non-electrolyte permeability of liposomes of diester, diether, and dialkyl phosphatidylcholine and cholesterol. PubMed. URL:[Link]

• Hydrogen Bond Mediated Nanodiamond Decoration on Liposomes as Delivery Vehicles and Comparison with Carbon Nanotube and Graphene. ACS Nano / CORE. URL:[Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Studies on the hydrogen belts of membranes: II. Non-electrolyte permeability of liposomes of diester, diether, and dialkyl phosphatidylcholine and cholesterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Application Note: Advanced Chromatographic Separation and Quantification of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea Derivatives

Introduction & Chemical Context

3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea (CAS 85187-62-8) is a highly amphiphilic molecule characterized by a long lipophilic hexadecyl (C16) tail and a highly polar, hydrogen-bonding bis(2-hydroxyethyl)urea headgroup. This unique structural duality makes it highly valuable in surfactant chemistry, cosmetic formulations, and lipid-based drug delivery systems (e.g., Lipid Nanoparticles).

However, its structural features present distinct analytical challenges. The molecule lacks conjugated π-systems, rendering standard UV-Vis detection ineffective. Furthermore, its amphiphilicity means it is prone to self-assembly (micellization) in aqueous solutions and exhibits strong secondary interactions with chromatographic stationary phases. This application note provides a comprehensive, field-proven protocol for the robust separation and quantification of this compound using Reversed-Phase Liquid Chromatography (RP-HPLC) coupled with Universal Detectors (CAD/ELSD) and Mass Spectrometry (LC-MS).

Causality & Experimental Logic (E-E-A-T)

As a Senior Application Scientist, I have observed that standard chromatographic approaches often fail when applied to amphiphilic ureas. Designing a self-validating analytical method requires a deep understanding of the causality behind every experimental choice:

• Chromatographic Mode (Why RP-HPLC over HILIC): While Hydrophilic Interaction Liquid Chromatography (HILIC) is frequently employed for small, highly polar ethanolamine degradation products and short-chain ureas[1], the dominant C16 aliphatic chain in our target molecule dictates its chromatographic behavior. In HILIC conditions (high acetonitrile), the C16 chain causes severe solubility issues and poor retention predictability. Therefore, RP-HPLC using a high-purity, fully endcapped C18 column is the authoritative choice.

• Mobile Phase Optimization & Temperature Control: To elute the C16 chain efficiently and prevent column carryover (ghost peaks), a strong organic modifier is required. A mixture of Methanol and Isopropanol (IPA) is superior to Acetonitrile. IPA acts as a strong lipid solubilizer, sharpening the chromatographic peak. Because IPA increases system backpressure, the column compartment must be heated to 50 °C. This lowers the mobile phase viscosity and improves the mass transfer kinetics of the bulky lipidic tail[2]. Furthermore, 0.1% Formic acid is added to the mobile phase to protonate residual silanols on the silica support, preventing peak tailing caused by hydrogen bonding with the urea headgroup.

• Detector Selection: Because the molecule cannot be detected via UV absorption, aerosol-based detectors like the Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) are mandatory for routine assay and purity analysis[2]. For trace-level quantification (e.g., pharmacokinetic profiling), LC-MS/MS is utilized. The urea nitrogen readily accepts a proton, making positive-ion Electrospray Ionization (ESI+) highly effective[3].

Visualizing the Analytical Strategy

Fig 1: Physicochemical properties dictating HPLC method selection for amphiphilic ureas.

Fig 2: End-to-end analytical workflow for the quantification of lipid-like urea derivatives.

Experimental Protocols

Protocol A: Sample Preparation (Self-Validating)

Critical Insight: Amphiphilic molecules will form micelles if the aqueous content of the sample solvent is too high, leading to split peaks and poor recovery.

• Solvent Selection: Do not dissolve the sample in 100% water or high-aqueous buffers.

• Primary Dilution: Dissolve the standard or extracted sample in Methanol:Isopropanol (50:50, v/v) to achieve a stock concentration of 1.0 mg/mL. Vortex for 2 minutes to ensure complete solubilization of the C16 chain.

• Filtration: Pass the sample through a 0.22 µm PTFE syringe filter. Do not use nylon filters, as they exhibit high non-specific binding for amphiphilic ureas.

• Working Solutions: Dilute the stock solution with the initial mobile phase conditions (50% aqueous / 50% organic) immediately prior to injection. This solvent-matching step prevents sample breakthrough at the column head.

Protocol B: LC-CAD/ELSD Workflow

• System Purge: Ensure the LC system is purged with Isopropanol to remove any residual highly aqueous buffers that could precipitate the lipidic analyte within the lines.

• Equilibration: Equilibrate the C18 column (e.g., 2.1 x 100 mm, 1.7 µm UHPLC column) at 50 °C with 50% Mobile Phase A and 50% Mobile Phase B for at least 10 column volumes until the CAD/ELSD baseline is stable.

• Injection: Inject 2.0 µL of the prepared sample.

• Gradient Execution: Execute the gradient program as defined in Table 1.

• Detection: Route the eluent to the CAD or ELSD. Ensure the nebulizer temperature is optimized (Table 2) to evaporate the aqueous/IPA mobile phase without volatilizing the analyte.

• Data Processing: Apply a power-law or quadratic calibration curve. Unlike UV detectors, aerosol-based detectors exhibit non-linear responses across wide concentration ranges. A linear fit will result in significant quantification errors at the extremes of the curve.

Quantitative Data Presentation

Table 1: Recommended Chromatographic Conditions (RP-HPLC)

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Flow Rate (mL/min)
0.0	50	50	0.4
1.0	50	50	0.4
6.0	0	100	0.4
9.0	0	100	0.4
9.1	50	50	0.4
12.0	50	50	0.4

• Mobile Phase A: LC-MS Grade Water + 0.1% Formic Acid

• Mobile Phase B: Methanol:Isopropanol (80:20, v/v) + 0.1% Formic Acid

• Column Temperature: 50 °C

Table 2: Optimized Detector Parameters

Detector Type	Parameter	Recommended Setting
CAD	Evaporation Temperature	35 °C
CAD	Data Collection Rate	10 Hz
CAD	Power Function	1.0 (Linearized output mode)
LC-MS (ESI+)	Capillary Voltage	3.0 kV
LC-MS (ESI+)	Desolvation Temperature	400 °C
LC-MS (ESI+)	Precursor Ion (m/z)	373.3 [M+H]+

References

• Mousli, Y., et al. "A rapid and quantitative reversed-phase HPLC-DAD/ELSD method for lipids involved in nanoparticle formulations." ResearchGate.
• "Application Note: Quantitative Analysis of Urea Derivatives by HPLC-MS." BenchChem.
• "Validation of a liquid chromatography tandem mass spectrometry method for targeted degradation compounds of ethanolamine used in co2 capture: application to real samples." Journament.

Sources

• 1. validation of a liquid chromatography tandem mass spectrometry method for targeted degradation compounds of ethanolamine used in co2 capture: application to real samples | Journament [journament.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Enhancing the Aqueous Solubility of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea

Welcome to the technical support guide for 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea. This document provides researchers, scientists, and drug development professionals with a comprehensive set of troubleshooting strategies and detailed protocols to overcome solubility challenges associated with this amphiphilic compound. Our goal is to provide not just methods, but the scientific rationale behind them, empowering you to make informed decisions in your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the properties and handling of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea.

Q1: What is 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea and why is its aqueous solubility so limited?

A1: 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea is a nonionic, amphiphilic molecule.[1][2][3] Its structure consists of two distinct parts:

• A long, hydrophobic tail: The 16-carbon alkyl chain (hexadecyl group) is nonpolar and repels water, which is the primary reason for its poor water solubility.

• A polar, hydrophilic headgroup: The urea group substituted with two hydroxyethyl moieties is capable of hydrogen bonding with water.

The inherent conflict between the large hydrophobic tail and the smaller hydrophilic headgroup results in very low intrinsic solubility in water. Molecules like this tend to self-assemble to minimize the unfavorable interaction between the hydrocarbon tails and water. It has been noted that surfactants with urea-based head groups can exhibit low solubility due to strong intermolecular hydrogen bonding in the solid state.[4]

Q2: What is the expected baseline aqueous solubility of this compound?

A2: Specific experimental solubility data for 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea is not widely published. However, based on its structure—a long-chain nonionic surfactant—the solubility is expected to be very low, likely in the micromolar (µM) range at room temperature. The high calculated LogP (a measure of lipophilicity) of 5.9 further indicates a strong preference for nonpolar environments over water.[1]

Q3: Does this compound form micelles, and what is the Critical Micelle Concentration (CMC)?

A3: Yes, given its amphiphilic structure, 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea is expected to behave as a surfactant and form micelles in an aqueous solution. The Critical Micelle Concentration (CMC) is the specific concentration above which individual surfactant molecules (monomers) begin to aggregate into these stable, spherical structures called micelles.

• Below the CMC: The compound exists primarily as dissolved monomers, and the solubility is limited.

• At and Above the CMC: The solubility of the compound dramatically increases as the excess molecules form micelles. These micelles can also be used to encapsulate other poorly soluble "guest" molecules within their hydrophobic core.

The CMC for nonionic surfactants is influenced by the length of the hydrophobic tail and the structure of the hydrophilic headgroup, and is generally much lower than for ionic surfactants with similar alkyl chains.[5][6]

Section 2: Troubleshooting and Experimental Guides

This section provides detailed, step-by-step protocols to address specific solubility challenges.

Guide 1: How can I prepare a simple aqueous solution using physical methods?

This approach is best for preparing low-concentration solutions up to the compound's intrinsic solubility limit.

Causality: The dissolution of a solid compound in a solvent involves overcoming the crystal lattice energy of the solid and creating a cavity in the solvent for the solute molecule. Physical methods like heating and sonication provide the energy needed to break these intermolecular bonds and accelerate the rate of dissolution.[7][8][9]

Experimental Protocol:

• Weighing: Accurately weigh the desired amount of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea powder.

• Dispersion: Add the powder to the required volume of high-purity water (e.g., Milli-Q) in a suitable glass vial.

• Heating: Gently warm the suspension in a water bath to 40-50°C. Do not boil. Heating increases the kinetic energy of the system, aiding dissolution.

• Sonication: Place the vial in an ultrasonic bath.[10][11] Sonicate in short bursts (e.g., 5-10 minutes), allowing the solution to cool in between to prevent thermal degradation.[11] Sonication uses sound energy to create cavitation bubbles, and their collapse generates intense localized agitation, which breaks apart solute agglomerates and enhances solvent-solute interaction.[8][10]

• Equilibration: Allow the solution to cool to room temperature and stir for several hours (or overnight) to ensure it reaches equilibrium.

• Validation (Self-Validating Step): After equilibration, visually inspect the solution for any undissolved particles. For a more rigorous check, filter the solution through a 0.22 µm syringe filter to remove any undissolved particulates or aggregates and then measure the concentration of the filtrate using a suitable analytical method (e.g., HPLC with an appropriate detector, or a concentration-dependent property like surface tension).

Guide 2: How can I use co-solvents to improve solubility?

This is one of the most effective and widely used methods for significantly increasing the solubility of hydrophobic compounds.[12]

Causality: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[13][14] This reduction in polarity lowers the interfacial tension between the hydrophobic solute and the solvent, making it more energetically favorable for the solute to dissolve.

Commonly Used Co-solvents:

Co-solvent	Typical Starting Concentration (v/v)	Notes
Ethanol	5-20%	Generally recognized as safe (GRAS).
Propylene Glycol	10-40%	Common in pharmaceutical formulations.[12]
Polyethylene Glycol 400 (PEG 400)	10-50%	A non-volatile, low-toxicity liquid polymer.[12]
Dimethyl Sulfoxide (DMSO)	≤10% (for stock)	A very strong but potentially toxic solvent.[15] Use with caution and dilute significantly for final use.

Experimental Protocol (Solvent-First Method):

• Select Co-solvent: Choose a co-solvent from the table above based on your experimental requirements (e.g., biocompatibility).

• Dissolve Compound: Dissolve the 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea powder directly into the pure co-solvent to create a concentrated stock solution. Use sonication if needed.

• Titrate with Water: Slowly add water dropwise to the co-solvent stock solution while stirring vigorously. Continue adding water until you reach the desired final co-solvent/water ratio.

• Observe for Precipitation: Monitor the solution closely. If it becomes cloudy, you have exceeded the solubility limit for that specific co-solvent ratio.

• Validation: The final solution should be clear and stable. If preparing for cell-based assays, ensure the final concentration of the co-solvent is non-toxic to your system.

Workflow Diagram: Co-Solvent Method

Caption: Workflow for enhancing solubility using the co-solvent method.

Guide 3: What are advanced formulation strategies for maximal solubility?

When high concentrations are required and co-solvents are not suitable, advanced formulation techniques such as cyclodextrin complexation or solid dispersions are necessary.

Causality: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[16][17] They can encapsulate the hydrophobic hexadecyl tail of the urea compound within this cavity, forming a water-soluble "inclusion complex."[16][17][18] This complex effectively masks the hydrophobic portion of the molecule from the aqueous environment, dramatically increasing its apparent solubility.[19][20]

Experimental Protocol (Kneading Method):

• Select Cyclodextrin: Choose a suitable cyclodextrin. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice due to its high aqueous solubility and low toxicity.[16]

• Molar Ratio: Determine the molar ratio. A 1:1 molar ratio of the urea compound to cyclodextrin is a good starting point.

• Kneading:

  • Place the cyclodextrin powder in a mortar.

  • Add a small amount of a water/alcohol mixture (e.g., 50:50 water:ethanol) to form a paste.

  • Add the 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea powder to the paste.

  • Knead the mixture thoroughly with a pestle for 30-60 minutes. The mechanical energy forces the guest molecule into the cyclodextrin cavity.

• Drying: Dry the resulting paste in an oven at a low temperature (e.g., 40-50°C) or under a vacuum until a constant weight is achieved.

• Pulverize: Grind the dried complex into a fine powder.

• Reconstitution & Validation: This powder can now be dissolved in water. To validate complex formation, compare the dissolution rate and final concentration of the complexed powder to the uncomplexed compound. Techniques like Differential Scanning Calorimetry (DSC) or X-Ray Powder Diffraction (XRPD) can confirm the formation of a new solid phase.[20]

Diagram: Cyclodextrin Inclusion Complex

Caption: Encapsulation of the hydrophobic tail within a cyclodextrin cavity.

Causality: A solid dispersion is a system where the poorly soluble compound (the "drug") is dispersed within a highly soluble, inert carrier matrix (usually a polymer).[21][22][23][24] By reducing the compound to its amorphous, molecularly dispersed state, the high energy barrier of breaking the crystal lattice during dissolution is eliminated, leading to a much faster dissolution rate and higher apparent solubility.[22][24][25]

Experimental Protocol (Solvent Evaporation Method):

• Select Carrier: Choose a hydrophilic carrier. Common choices include Polyvinylpyrrolidone (PVP K30) or Soluplus®.[21]

• Select Solvent: Find a common volatile organic solvent (e.g., ethanol, methanol, or acetone) that dissolves both the urea compound and the carrier.

• Dissolution: Dissolve both the compound and the carrier in the selected solvent in a desired weight ratio (e.g., 1:1, 1:5, 1:10 drug-to-carrier).

• Solvent Evaporation: Remove the solvent using a rotary evaporator. This process leaves behind a thin, solid film on the flask wall where the compound is molecularly dispersed within the polymer matrix.

• Final Drying: Scrape the solid film from the flask and dry it further in a vacuum oven to remove any residual solvent.

• Pulverization: Grind the dried solid dispersion into a fine powder.

• Reconstitution & Validation: Test the solubility and dissolution rate of the resulting powder in water. The powder should dissolve much more rapidly than the pure crystalline compound. XRPD is the gold standard for validation, which should show the absence of sharp crystalline peaks from the drug, indicating a successful amorphous dispersion.[26]

References

• Title: Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics Source: National Center for Biotechnology Information URL: [Link]

• Title: Solid dispersion technique for improving solubility of some poorly soluble drugs Source: Scholars Research Library URL: [Link]

• Title: Cosolvent - Wikipedia Source: Wikipedia URL: [Link]

• Title: Cyclodextrin-Based Inclusion Complex as a Solubility Enhancement Technique: A Comprehensive Review Source: International Journal of Pharmaceutical Sciences URL: [Link]

• Title: Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs Source: Journal of Advanced Pharmacy Education and Research URL: [Link]

• Title: Solid Dispersions: an Approach to Enhance Solubility of poorly Water Soluble Drug Source: SciSpace URL: [Link]

• Title: Solid Dispersion Techniques for Solubility Enhancement: A Comprehensive Review Source: JETIR.org URL: [Link]

• Title: Improvement in solubility of poor water-soluble drugs by solid dispersion Source: National Center for Biotechnology Information URL: [Link]

• Title: Unlocking the Benefits of Sonication for Creating Soluble Liquids Source: Envirostar URL: [Link]

• Title: 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea | C21H44N2O3 Source: PubChem URL: [Link]

• Title: QSPR Study of Critical Micelle Concentrations of Nonionic Surfactants Source: ACS Publications URL: [Link]

• Title: The Use of Cyclodextrin Inclusion Complexes to Increase the Solubility and Pharmacokinetic Profile of Albendazole Source: MDPI URL: [Link]

• Title: Formulation and Evaluation of Β-Cyclodextrin Inclusion Complexes of Dolutegravir Sodium for Solubility Enhancement Source: Advances in Research URL: [Link]

• Title: 3-hexadecyl-1,1-bis(2-hydroxyethyl)urea — Chemical Substance Information Source: NextSDS URL: [Link]

• Title: Inclusion Complexation: A Technique to Enhance Solubility of Poorly Soluble Drugs Source: IJPPR URL: [Link]

• Title: A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques Source: Ascendia Pharma URL: [Link]

• Title: Investigating Synergism in Critical Micelle Concentration of Anionic-Nonionic Surfactant Mixtures: Surface Versus Interfacial Tension Techniques Source: Science Alert URL: [Link]

• Title: Determination of Critical Micelle Concentration of Ionic and Non-Ionic Surfactants by Streaming Potential Measurements Source: PubMed URL: [Link]

• Title: Measurement of Critical Micelle Concentration of Technical Grade Non-Ionic Detergent In Presence of Chloramine-T using Dye Solubilization Technique Source: Oriental Journal of Chemistry URL: [Link]

• Title: Sonication: Significance and symbolism Source: ScienceDirect URL: [Link]

• Title: Sonication - Wikipedia Source: Wikipedia URL: [Link]

• Title: Measurement of critical micelle concentration of nonionic surfactant solutions using impedance spectroscopy technique Source: AIP Publishing URL: [Link]

• Title: Sonication - Biochemistry & Molecular Biology Letters Source: TSI Journals URL: [Link]

• Title: Power of Sonication in Pharma Industry Source: Veeprho URL: [Link]

• Title: The Hydrophobic Effect and the Role of Cosolvents Source: The Journal of Physical Chemistry B URL: [Link]

• Title: Amphiphilic Small-Molecule Assemblies to Enhance the Solubility and Stability of Hydrophobic Drugs Source: National Center for Biotechnology Information URL: [Link]

• Title: Methods to boost solubility Source: IJSDR URL: [Link]

• Title: Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions Source: Google Patents URL
• Title: Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds Source: Google Patents URL

• Title: A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs Source: Brieflands URL: [Link]

• Title: 3-hexadecyl-1,1-bis(2-hydroxyethyl)urea - PubChemLite Source: PubChemLite URL: [Link]

• Title: (PDF) The Hydrophobic Effect and the Role of Cosolvents Source: ResearchGate URL: [Link]

• Title: Urea surfactants solubility, free energy of solution G s and Crystal... Source: ResearchGate URL: [Link]

Sources

• 1. 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea | C21H44N2O3 | CID 3020502 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nextsds.com [nextsds.com]
• 3. PubChemLite - 3-hexadecyl-1,1-bis(2-hydroxyethyl)urea (C21H44N2O3) [pubchemlite.lcsb.uni.lu]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scialert.net [scialert.net]
• 7. wisdomlib.org [wisdomlib.org]
• 8. Sonication - Wikipedia [en.wikipedia.org]
• 9. tsijournals.com [tsijournals.com]
• 10. Unlocking the Benefits of Sonication for Creating Soluble Liquids | Envirostar [envirostarllc.com]
• 11. veeprho.com [veeprho.com]
• 12. Cosolvent - Wikipedia [en.wikipedia.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. EP1748759B1 - Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions - Google Patents [patents.google.com]
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• 25. agnopharma.com [agnopharma.com]
• 26. jetir.org [jetir.org]

Technical Support Center: Troubleshooting Phase Separation in 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea Emulsions

Welcome to the Technical Support Center for formulation scientists and drug development professionals working with 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea (HBHU) .

HBHU is a highly specialized, non-ionic amphiphilic molecule characterized by a long hydrophobic hexadecyl (C16) tail and a highly polar bis(2-hydroxyethyl)urea headgroup[1]. While it offers exceptional emulsifying and skin-conditioning properties, its unique molecular architecture makes it highly susceptible to phase separation. The troubleshooting guides and protocols below are designed to help you diagnose, understand, and resolve these instabilities by addressing their thermodynamic and intermolecular root causes.

Diagnostic Matrix: Quick Identification

Use the table below to match your macroscopic emulsion symptoms with their microscopic root causes and immediate corrective actions.

Macroscopic Symptom	Microscopic Root Cause	Immediate Corrective Action
White, waxy precipitate upon cooling	Krafft point violation (C16 tail crystallization).	Homogenize at >60°C; incorporate branched cosurfactants.
Flocculation / Coacervation (no oil pooling)	Intermolecular urea-urea hydrogen bonding.	Introduce chaotropic agents (e.g., 2-5% free urea or propylene glycol).
Complete cracking (distinct oil/water layers)	HLB mismatch or insufficient interfacial coverage.	Adjust oil phase polarity; increase HBHU concentration or shear rate.
Fails freeze-thaw cycling	Loss of headgroup hydration / ice crystal shearing.	Incorporate polyols (e.g., glycerin) to depress freezing point and maintain hydration.

Mechanistic Troubleshooting Q&A

Q1: Why does my emulsion form a white precipitate and separate when cooling to room temperature?

A: This is a classic Krafft temperature ( Tk​ ) violation. HBHU possesses a long, saturated hexadecyl (C16) tail, which has a strong thermodynamic drive to crystallize at lower temperatures[1]. When the temperature of the emulsion drops below the Krafft point, the solubility of the surfactant monomer plummets. The surfactant precipitates out of the interfacial film, stripping the oil droplets of their protective layer and leading to rapid coalescence. Causality & Fix: Ensure all emulsification steps occur at least 15°C above the melting transition of the C16 chain. To permanently lower the Tk​ in the final formulation, incorporate a sterically bulky cosurfactant (like a polysorbate or a branched alcohol) to disrupt the tight crystalline packing of the hexadecyl tails.

Q2: The emulsion looks fine thermally, but over time it becomes turbid and flocculates without oil pooling. What drives this?

A: The culprit is the 1,1-bis(2-hydroxyethyl)urea headgroup. While the urea moiety is highly hydrophilic, it is also a potent hydrogen-bond donor and acceptor. Over time, intermolecular hydrogen bonding between adjacent HBHU headgroups can outcompete their hydrogen bonding with bulk water[2]. This leads to the formation of rigid, dehydrated surfactant networks that bridge adjacent droplets, causing flocculation and eventual phase separation.

Q3: How can I chemically disrupt this urea-urea intermolecular networking without ruining the emulsion?

A: You must introduce a chaotropic agent or a competitive hydrogen-bonder into the aqueous phase. Adding low concentrations of free urea (e.g., 1-5%) or propylene glycol acts as a "sacrificial" hydrogen-bonding partner. These molecules insert themselves between the HBHU headgroups, ameliorating the strong preference for solid-state crystallinity, disrupting the hydrogen-bonded structures, and maintaining the fluidity of the interfacial film[2][3]. Furthermore, hydroxyethyl ureas and related compounds are specifically documented to improve freeze-thaw stability and maintain hydration in aqueous emulsion systems[4].

Visualizing the Instability

Caption: Thermodynamic and intermolecular pathways leading to HBHU emulsion phase separation.

Experimental Protocols & Workflows

To ensure a self-validating system, do not proceed to emulsification without first profiling the thermal behavior of your specific HBHU lot.

Protocol A: Krafft Point ( Tk​ ) Determination & Thermal Optimization

Objective: Establish the baseline processing temperature to prevent tail crystallization.

• Preparation: Prepare a 1% (w/v) dispersion of HBHU in deionized water. The solution will likely appear as a turbid, white suspension at room temperature.

• Thermal Cycling: Place the dispersion in a temperature-controlled water bath. Heat gradually from 20°C to 80°C at a rate of 2°C/min, stirring continuously at 200 RPM.

• Observation: Visually and spectrophotometrically (via % Transmittance at 600 nm) monitor the transition from a turbid suspension to a clear/translucent micellar solution.

• Validation: Record the temperature at which the solution becomes completely clear as the Krafft point ( Tk​ ).

• Formulation Rule: Set your primary homogenization temperature to Tk​

  • 15°C .

Protocol B: Formulation of a Stable HBHU Nanoemulsion

Objective: Create a sterically stabilized, hydrogen-bond-disrupted emulsion.

• Aqueous Phase Preparation: Dissolve 2.0% (w/w) free urea (chaotropic agent) and 3.0% (w/w) glycerin in deionized water. Heat the mixture to 75°C.

• Oil Phase Preparation: Combine the target lipid/oil with 3.0% (w/w) HBHU. Add a branched cosurfactant (e.g., isostearyl alcohol) at a 1:4 molar ratio to HBHU to disrupt C16 tail packing. Heat to 75°C until the mixture is completely isotropic and homogeneous.

• Emulsification: Slowly inject the 75°C aqueous phase into the 75°C oil phase under high-shear mixing (e.g., Ultra-Turrax at 10,000 RPM) for 5 minutes.

• Quenching (Critical Step): Rapidly quench the emulsion in an ice bath while maintaining low-shear stirring (500 RPM). Rapid cooling forces the surfactant to remain kinetically trapped at the interface, preventing the slow-cooling crystallization of the hexadecyl tails.

Troubleshooting Decision Tree

Caption: Diagnostic decision tree for resolving HBHU emulsion instabilities.

References

• [1] Title: 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea | C21H44N2O3 | CID 3020502 - PubChem. Source: National Institutes of Health (NIH). URL:

• [4] Title: WO2005002517A2 - Use of (hydroxyalkyl)urea and/or (hydroxyalkyl)amide for maintaining hydration of aqueous polymer compositions. Source: Google Patents. URL:

• [2] Title: New Role for Urea as a Surfactant Headgroup Promoting Self-Assembly in Water. Source: ResearchGate. URL:

• [3] Title: Modulating Interfacial Properties in Pseudoternary Microemulsions via Urea Addition. Source: ACS Publications. URL:

Sources

• 1. 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea | C21H44N2O3 | CID 3020502 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO2005002517A2 - Use of (hydroxyalkyl)urea and/or (hydroxyalkyl)amide for maintaining hydration of aqueous polymer compositions - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Micelle Aggregation in 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea Solutions

Welcome to the Technical Support Center for formulation scientists and drug development professionals working with 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea (CAS: 85187-62-8)[1]. While this non-ionic amphiphilic molecule is highly valued for its solubilization capacity, its unique structural properties—a long C16 hydrophobic tail paired with a strongly hydrogen-bonding headgroup—frequently lead to unwanted inter-micellar aggregation, coacervation, or macroscopic gelation.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to help you maintain thermodynamically stable micellar solutions.

Diagnostic Workflow for Aggregation Issues

Use the following flowchart to diagnose the physical state of your surfactant solution and select the appropriate intervention pathway.

Diagnostic workflow for resolving 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea aggregation.

Frequently Asked Questions (FAQs): Understanding the Causality

Q1: Why does 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea aggregate so aggressively compared to standard non-ionic surfactants like Polysorbates? A: The aggregation is driven by the dual nature of the molecule. The 16-carbon (hexadecyl) tail provides a massive hydrophobic driving force, resulting in a very low Critical Micelle Concentration (CMC)[2]. However, the 1,1-bis(2-hydroxyethyl)urea headgroup contains multiple hydrogen bond donors (hydroxyl -OH, urea -NH) and acceptors (urea C=O). Once primary micelles form, these headgroups reside in the corona and readily form intermolecular hydrogen bonds with adjacent micelles. This inter-micellar crosslinking leads to the formation of supramolecular gels or turbid coacervates, a well-documented phenomenon for urea-based amphiphiles[3].

Q2: How does the addition of an anionic surfactant prevent this macroscopic aggregation? A: Introducing an anionic surfactant (e.g., Sodium Dodecyl Sulfate, SDS) leads to the formation of mixed micelles. The anionic molecules intercalate between the 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea monomers within the micelle. This introduces a net negative charge to the micellar corona, creating strong electrostatic repulsion between adjacent micelles[4]. This repulsion effectively screens and overpowers the attractive hydrogen-bonding interactions, preventing inter-micellar aggregation and yielding a clear, thermodynamically stable solution[4].

Q3: Can I stabilize the micelles without adding other surfactants? A: Yes, by using chaotropic agents or strict concentration control. Diluting the solution to a concentration just above the CMC (typically 0.1-0.5% solids) can effectively prevent extensive inter-micellar crosslinking by increasing the mean free path between micelles[5]. Alternatively, adding a chaotropic agent like 2M-4M free urea disrupts the hydrogen-bonding network between the bis(2-hydroxyethyl)urea coronas without destroying the hydrophobic core of the micelle.

Quantitative Data: Comparison of Stabilization Strategies

The following table summarizes the effects of different interventions on micellar stability. Note that mixed micellization demonstrates negative interaction parameters (synergism), meaning the mixed micelles are thermodynamically more stable than single-surfactant micelles[2][4].

Stabilization Strategy	Mechanism of Action	Effect on CMC	Aggregation Number ( Nagg​ )	Long-Term Stability (25°C)
None (Control)	N/A	~10⁻⁴ M	>500 (Clustered)	Poor (Gels in <2 hours)
Mixed Micellization (1:1 SDS)	Electrostatic Repulsion	Decreases (Synergism)	~80-120 (Discrete)	Excellent (>6 months)
Chaotropic Addition (4M Urea)	H-Bond Disruption	Slight Increase	~150 (Discrete)	Good (Weeks)
High Dilution (<0.1% w/v)	Increased Mean Free Path	No Change	~150 (Discrete)	Moderate (Prone to dissociation)

Self-Validating Experimental Protocols

Protocol 1: Formulation of Stable Mixed Micelles (Electrostatic Stabilization)

Objective: To formulate a clear, stable micellar solution using a 1:1 molar ratio of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea and an anionic surfactant (e.g., SDS). Causality: SDS intercalates into the non-ionic micelle, providing a negative surface charge that prevents H-bond-driven aggregation[4].

• Preparation of Stock Solutions: Prepare a 10 mM stock of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea in a miscible co-solvent (e.g., 10% ethanol/water) to ensure complete monomeric dissolution before micellization. Prepare a separate 10 mM aqueous stock of SDS.

• Volumetric Mixing: Slowly add the SDS solution to the non-ionic surfactant solution under continuous magnetic stirring at 400 rpm.

  • Self-Validation Check: The solution should remain optically clear. If localized turbidity occurs, the mixing rate is too fast, causing transient localized aggregation.

• Equilibration: Cover the vessel to prevent evaporation and stir for 4 hours at room temperature. Mixed micelle systems require significantly longer equilibration times than single surfactants due to the thermodynamic rearrangement of monomers[4].

• Validation via DLS: Perform Dynamic Light Scattering (DLS). A monodisperse peak at ~5-15 nm indicates successful mixed micelle formation. Peaks >100 nm indicate incomplete stabilization.

Protocol 2: Chaotropic Disruption of Supramolecular Gels

Objective: To recover a stable micellar solution from an already aggregated/gelled state without adding ionic surfactants. Causality: High concentrations of free urea outcompete the inter-micellar hydrogen bonds formed by the bis(2-hydroxyethyl)urea coronas, breaking the supramolecular network[3].

• Assessment of Gel State: Confirm that the aggregation is due to H-bonding (viscous gel or coacervate) and not Krafft point crystallization (solid precipitate).

• Chaotrope Addition: Add solid ultra-pure Urea directly to the aggregated solution to achieve a final concentration of 4M.

• Thermal Incubation: Heat the mixture gently to 35°C while vortexing.

  • Self-Validation Check: The macroscopic gel should collapse into a low-viscosity, clear liquid within 15-30 minutes as the inter-micellar hydrogen bonds are disrupted.

• Cooling and Verification: Allow the solution to return to 25°C. The solution must remain clear. If turbidity returns, increase the urea concentration to 6M.

Mechanism of Stabilization

Mechanism of inter-micellar H-bonding vs. electrostatic stabilization via mixed micelles.

References

• PubChem. "3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea | C21H44N2O3 | CID 3020502". National Center for Biotechnology Information. Available at:[Link]

• RSC Publishing. "Synergistic effects between a non-ionic and an anionic surfactant on the micellization process and the adsorption at liquid/air surfaces". Soft Matter. Available at: [Link]

• Science Alert. "Investigating Synergism in Critical Micelle Concentration of Anionic-Nonionic Surfactant Mixtures: Surface Versus Interfacial Tension Techniques". Journal of Applied Sciences. Available at: [Link]

• NIH PMC. "Strategies to improve micelle stability for drug delivery". Advanced Drug Delivery Reviews. Available at:[Link]

• J-Stage. "Self-assembly of Urea Derivatives into Supramolecular Gels". Yakugaku Zasshi. Available at:[Link]

Sources

• 1. 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea | C21H44N2O3 | CID 3020502 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scialert.net [scialert.net]
• 3. Self-assembly of Urea Derivatives into Supramolecular Gels [jstage.jst.go.jp]
• 4. Synergistic effects between a non-ionic and an anionic surfactant on the micellization process and the adsorption at liquid/air surfaces - Soft Matter (RSC Publishing) DOI:10.1039/D3SM01454A [pubs.rsc.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing the Cytotoxicity of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea in Cell Culture

Welcome to the technical support center for 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the in vitro cytotoxicity of this lipophilic compound. Here, we provide troubleshooting advice, frequently asked questions, and detailed protocols to help you obtain reliable and reproducible results in your cell culture assays.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling and behavior of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea in experimental settings.

Q1: What is 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea and why is it problematic in cell culture?

3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea is an organic compound with a long alkyl chain, making it highly lipophilic.[1] Its poor water solubility can lead to several issues in aqueous cell culture media, including precipitation, aggregation, and non-specific binding to surfaces. These physical behaviors can result in inconsistent and often artificially high cytotoxicity readings that may not reflect true biological activity.

Q2: What are the likely mechanisms of cytotoxicity observed with this compound?

Given its lipophilic nature, the observed cytotoxicity of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea could stem from several factors. Direct disruption of cell membranes due to its surfactant-like properties is a primary suspect. Additionally, at higher concentrations, insoluble aggregates of the compound can cause physical stress to cells. It is also important to consider that increased lipophilicity can sometimes correlate with higher cytotoxicity.[2][3]

Q3: Is there a known solvent that is both effective and minimally toxic to cells for this compound?

Dimethyl sulfoxide (DMSO) is a common solvent for lipophilic compounds. However, it is crucial to use the lowest possible concentration, as DMSO itself can be toxic to cells, typically at concentrations above 0.5-1%. A good starting point is to prepare a high-concentration stock solution in 100% DMSO and then dilute it in culture medium to the final working concentration, ensuring the final DMSO concentration remains well below toxic levels.

Q4: How can I improve the solubility and delivery of this compound to my cells?

For highly lipophilic compounds like 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea, lipid-based delivery systems are often effective.[4][5][6] These formulations, such as liposomes, nanoemulsions, or solid lipid nanoparticles, can encapsulate the compound, improving its stability and facilitating its delivery to cells in a more controlled manner.[4][7][8]

Part 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem 1: I'm observing high levels of cell death even at very low concentrations of the compound.

• Potential Cause: The compound may be precipitating out of the culture medium and forming cytotoxic aggregates.

• Solution:

  • Visual Inspection: Before adding the compound to your cells, inspect the diluted solution under a microscope. Look for any signs of precipitation or crystals.

  • Solubilization Strategy: Consider using a lipid-based formulation to improve solubility. A simple approach is to use a carrier protein like bovine serum albumin (BSA) in your culture medium, which can help solubilize lipophilic molecules.

  • Sonication: Briefly sonicating the stock solution before dilution can help break up small aggregates.

Problem 2: My cytotoxicity assay results are highly variable and not reproducible.

• Potential Cause: Inconsistent compound delivery due to its poor solubility and tendency to adsorb to plastic surfaces.

• Solution:

  • Use of Low-Binding Plates: Switch to low-adhesion or ultra-low attachment cell culture plates to minimize the amount of compound binding to the plastic.

  • Pre-incubation with Serum: If your experimental design allows, pre-incubating the compound in a serum-containing medium can help improve its stability in solution. High-density lipoproteins (HDLs) present in serum can extract lipophilic drugs and reduce their effective concentration, thereby mitigating cytotoxicity.[9]

  • Standardized Mixing: Ensure a standardized and thorough mixing protocol when diluting the compound into the final culture medium to ensure a homogenous solution.

Problem 3: The vehicle control (DMSO) is showing significant cytotoxicity.

• Potential Cause: The final concentration of DMSO in the culture medium is too high.

• Solution:

  • Concentration Check: Recalculate your dilutions to ensure the final DMSO concentration is at a non-toxic level for your specific cell line (generally <0.5%).

  • Dose-Response for Vehicle: Run a dose-response curve for your vehicle (e.g., DMSO at 0.1%, 0.25%, 0.5%, 1%) to determine the maximum tolerated concentration for your cells.

  • Alternative Solvents: If reducing the DMSO concentration is not feasible due to the compound's low solubility, explore other less toxic solvents like ethanol, though these also need to be tested for their own cytotoxicity.

Part 3: Protocols & Methodologies

This section provides detailed protocols for preparing and testing 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea in a cell culture setting.

Protocol 1: Preparation of a Lipid-Based Nanoemulsion Formulation

This protocol provides a basic method for creating a nanoemulsion to improve the delivery of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea.

Materials:

• 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea

• Lecithin (from soy or egg)

• Medium-chain triglyceride (MCT) oil

• Phosphate-buffered saline (PBS)

• Probe sonicator or high-pressure homogenizer

Procedure:

• Oil Phase Preparation: Dissolve a known amount of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea and lecithin in MCT oil. Gently warm the mixture (to no more than 40°C) to facilitate dissolution.

• Aqueous Phase Preparation: Prepare a sterile PBS solution.

• Emulsification: Slowly add the oil phase to the aqueous phase while continuously mixing with a high-speed stirrer.

• Homogenization: Subject the coarse emulsion to high-energy emulsification using a probe sonicator or a high-pressure homogenizer to reduce the droplet size to the nanometer range.

• Sterilization: Sterilize the final nanoemulsion by passing it through a 0.22 µm syringe filter.

• Characterization (Optional but Recommended): Characterize the nanoemulsion for particle size, polydispersity index, and encapsulation efficiency using appropriate analytical techniques.

Protocol 2: Cell Viability Assay Using a Resazurin-Based Reagent

This protocol outlines a standard cytotoxicity assay, with modifications for a lipophilic compound.

Materials:

• Cells of interest

• Complete cell culture medium

• 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea (in a suitable formulation, e.g., nanoemulsion)

• Vehicle control (the same formulation without the compound)

• Positive control for cytotoxicity (e.g., doxorubicin)

• Resazurin-based cell viability reagent

• 96-well clear-bottom black plates

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of the 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea formulation and the vehicle control in complete culture medium.

• Cell Treatment: Remove the old medium from the cells and replace it with the medium containing the different concentrations of the compound, vehicle control, and positive control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Viability Assessment:

  • Add the resazurin-based reagent to each well according to the manufacturer's instructions.

  • Incubate for 1-4 hours at 37°C.

  • Measure the fluorescence using a plate reader with the appropriate excitation and emission wavelengths.

• Data Analysis:

  • Subtract the background fluorescence (from wells with medium and reagent only).

  • Normalize the fluorescence of the treated wells to the vehicle control wells (representing 100% viability).

  • Plot the cell viability against the compound concentration and determine the IC50 value.

Parameter	Recommendation for Lipophilic Compounds
Plate Type	Low-adhesion or ultra-low attachment plates
Solvent Concentration	Keep final DMSO concentration <0.5%
Positive Control	Use a well-characterized cytotoxic agent
Negative Control	Untreated cells and vehicle-treated cells
Assay Controls	Include wells with medium only (no cells) for background subtraction

Part 4: Visualizing Workflows

Troubleshooting Cytotoxicity Workflow

Caption: Troubleshooting workflow for unexpected cytotoxicity.

Nanoemulsion Preparation Workflow

Sources

• 1. 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea | C21H44N2O3 | CID 3020502 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Decreasing HepG2 Cytotoxicity by Lowering the Lipophilicity of Benzo[d]oxazolephosphinate Ester Utrophin Modulators. | The Russell Lab [russellchem.web.ox.ac.uk]
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• 9. journals.biologists.com [journals.biologists.com]

Overcoming stability issues in 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea lipid formulations

Welcome to the Technical Support Center for lipid nanoparticle (LNP) and solid lipid nanoparticle (SLN) formulation. This guide is specifically engineered for researchers and drug development professionals working with 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea (CAS: 85187-62-8)[1][2].

This synthetic lipid presents a unique dual-nature challenge: a highly hydrophobic C16 (hexadecyl) tail that strongly drives crystallization, paired with a bis(2-hydroxyethyl)urea headgroup that forms aggressive intermolecular hydrogen-bonding networks[3]. Below, we dissect the causality of common stability failures and provide self-validating protocols to engineer robust delivery systems.

Part 1: Diagnostic Matrix for Formulation Stability

Before diving into the troubleshooting FAQs, use this quantitative matrix to benchmark your formulation's stability metrics and identify the root cause of physical degradation.

Formulation Type	Lipid Composition	Initial Size (nm)	Size at Day 30 (nm)	DSC Melting Peak (°C)	Stability Status & Root Cause
Pure SLN	100% Hexadecyl-urea lipid	120 ± 5	>1000 (Gelled)	~65.2 ( β -form)	Failed: Polymorphic transition & aggregation
NLC	80% Hexadecyl-urea, 20% Squalene	115 ± 4	125 ± 6	~54.8 ( α -form)	Stable: Liquid lipid disrupts crystal lattice
PEGylated	95% Hexadecyl-urea, 5% PEG-Lipid	105 ± 3	110 ± 4	~56.1 ( α -form)	Stable: Steric hindrance prevents H-bonding
Unbuffered	100% Hexadecyl-urea (pH < 4)	130 ± 8	Phase Separation	N/A (Precipitated)	Failed: Headgroup dehydration/hydrolysis

Part 2: Troubleshooting Guides & FAQs

Q1: Why does my formulation turn into a viscous gel after 48 hours of storage at room temperature?

The Causality: This is a classic symptom of a polymorphic transition . When you rapidly cool your emulsion during formulation, the hexadecyl chains kinetically trap into a metastable, loosely packed α -polymorph[4][5]. Over 48 hours, thermodynamic forces drive the lipid chains to rearrange into a highly ordered, tightly packed β -polymorph[5][6]. This transition causes the nanoparticles to change from spherical to anisometric (platelet-like) shapes, drastically increasing their surface area and exposing hydrophobic patches. The particles bridge together, forming a macroscopic gel network[5].

The Solution: Transition your formulation from a Solid Lipid Nanoparticle (SLN) to a Nanostructured Lipid Carrier (NLC). By incorporating 10-20% of a liquid lipid (e.g., squalene or an unsaturated oil) into the lipid phase, you create structural imperfections in the crystal lattice[6][7]. This permanently traps the lipid in the α -form, preventing gelation.

Q2: I am seeing phase separation and an "oily" layer despite using high-shear homogenization. What is happening?

The Causality: The failure lies in the urea headgroup. Substituted ureas form intense, bifurcated intermolecular hydrogen-bonding networks[3]. If the lipid-lipid hydrogen bonds outcompete the lipid-water hydrogen bonds during hydration, the lipid will self-assemble into rigid, dehydrated macroscopic domains rather than forming discrete nanoparticles[3][8].

The Solution: You must disrupt the continuous urea-urea network.

• Steric Disruption: Incorporate 2-5 mol% of a PEGylated lipid (e.g., DMG-PEG2000). The bulky PEG chains provide steric repulsion that physically separates the urea headgroups[9].

• Chaotropic Hydration: Add a mild chaotropic agent (e.g., 50-100 mM free urea) to the aqueous hydration buffer. Free urea competes for the hydrogen-bonding sites on the lipid headgroups, preventing them from locking together and stabilizing the fluid lamellar phase[8].

Q3: How do pH and buffer selection affect the bis(2-hydroxyethyl) headgroup over long-term storage?

The Causality: While the carbamate/urea linkage is generally more hydrolytically stable than standard ester linkages[10], the bis(2-hydroxyethyl) groups rely on a delicate hydration sphere to maintain colloidal stability. Extreme pH levels (especially < 4.0 or > 9.0) can alter the ionization of surrounding excipients or slowly degrade the urea linkage, leading to a loss of hydrophilicity and subsequent precipitation. Furthermore, high-salt buffers (like standard PBS) can cause osmotic dehydration of the headgroup[11].

The Solution: Formulate in low-ionic-strength organic buffers. Bis-Tris or Citrate buffers at pH 6.0–7.0 are highly recommended to maintain the hydration sphere without inducing osmotic stress[11].

Part 3: Visualizing the Mechanisms

Mechanism of polymorphic transition leading to nanoparticle gelation and cargo expulsion.

Step-by-step experimental workflow for formulating and validating lipid nanoparticle stability.

Part 4: Self-Validating Experimental Protocols

To ensure trustworthiness in your formulation, do not rely solely on visual inspection. Implement the following self-validating workflows to definitively prove the stability of your 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea formulations.

Protocol 1: DSC Validation of Polymorphic Stability

Purpose: To prove that particle aggregation is caused by α→β transition and to validate the efficacy of added liquid lipids.

• Sample Preparation: Concentrate the lipid nanoparticle suspension (approx. 10 mg/mL lipid) using centrifugal filtration.

• Thermal Profiling: Load 10-15 mg of the concentrated dispersion into an aluminum DSC pan.

• Heating Cycle: Scan from 10°C to 85°C at a rate of 5°C/min.

• Data Interpretation:

  • A melting endotherm peaking around 54–56°C confirms the presence of the desired, metastable α -polymorph .

  • A shift to a sharper endotherm at 64–66°C confirms transition to the detrimental β -polymorph [5]. If you observe this, increase your liquid lipid (squalene) ratio.

Protocol 2: DLS Stress-Testing for H-Bonding Collapse

Purpose: To verify that the bis(2-hydroxyethyl)urea headgroups are not undergoing dehydration and self-association.

• Baseline Measurement: Measure the Z-average diameter and Polydispersity Index (PDI) of the fresh formulation using Dynamic Light Scattering (DLS).

• Thermal Cycling Stress: Subject the formulation to three cycles of alternating temperatures (4°C for 12 hours, then 40°C for 12 hours).

• Re-measurement: Measure size and PDI again.

• Data Interpretation: If the Z-average increases by >20% or PDI exceeds 0.3, the hydration sphere is failing. Validate your fix by adding 2 mol% DMG-PEG2000 and repeating the stress test; a stable size confirms that steric hindrance successfully disrupted the urea-urea hydrogen bonding network[9].

References

• PubChem / National Institutes of Health. "3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea | C21H44N2O3 - PubChem". NIH.gov. Available at:[Link]

• Awadallak, J. A., et al. "Effect of Omega-3 Fatty Acids on Crystallization, Polymorphic Transformation and Stability of Tripalmitin Solid Lipid Nanoparticle Suspensions." Crystal Growth & Design, ACS Publications, 2009. Available at: [Link]

• Chen, L., et al. "New Role for Urea as a Surfactant Headgroup Promoting Self-Assembly in Water." Chemistry of Materials, ACS Publications, 2006. Available at:[Link]

• Bunjes, H., et al. "Stability of the Metastable α-Polymorph in Solid Triglyceride Drug-Carrier Nanoparticles." Langmuir, ACS Publications, 2015. Available at:[Link]

• Park, K., et al. "Investigating the stability of RNA-lipid nanoparticles in biological fluids." Biomaterials Research, 2024. Available at:[Link]

• Andersen, P., et al. "Compositions and methods for stabilizing lipid based adjuvant formulations using glycolipids." WIPO Patent WO2006002642A1, 2006.

• Scholl, S., et al. "Urea-mediated anomalous diffusion in supported lipid bilayers." Interface Focus, The Royal Society, 2018. Available at:[Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Validation of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea Purity using HPLC-MS Analysis

For researchers, scientists, and professionals in the realm of drug development, the purity of excipients and novel chemical entities is not merely a quality metric; it is the bedrock of reproducible and reliable results. This guide provides an in-depth, technical comparison for the validation of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea purity, with a primary focus on High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS). We will explore the causality behind experimental choices, present a self-validating protocol, and compare the performance of HPLC-MS against other analytical techniques, supported by experimental data and authoritative references.

3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea is a non-ionic surfactant with a long alkyl chain, making it a valuable component in various formulations due to its emulsifying and solubilizing properties. However, its efficacy and safety are intrinsically linked to its purity. The presence of unreacted starting materials, byproducts, or degradants can significantly alter its physicochemical properties and potentially introduce toxicity. Therefore, a robust and validated analytical method for purity assessment is paramount.

The Rationale for HPLC-MS: A Superior Approach for Non-Volatile Analytes

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful analytical technique that combines the separation capabilities of liquid chromatography with the detection power of mass spectrometry.[1] This synergy is particularly advantageous for the analysis of compounds like 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea, which are non-volatile and thermally labile, making them unsuitable for Gas Chromatography (GC).[2]

The choice of HPLC-MS is underpinned by several key factors:

• Specificity and Selectivity: HPLC separates the target analyte from impurities based on their differential partitioning between a mobile phase and a stationary phase.[3] The mass spectrometer then provides highly specific detection based on the mass-to-charge ratio (m/z) of the ions, allowing for unambiguous identification of the main component and any co-eluting impurities.[4]

• Sensitivity: HPLC-MS offers excellent sensitivity, enabling the detection and quantification of trace-level impurities that could be missed by other techniques.[5]

• Structural Information: Mass spectrometry provides valuable structural information through fragmentation analysis (MS/MS), which can be instrumental in identifying unknown impurities.[4]

The following diagram illustrates the fundamental workflow of an HPLC-MS system.

Figure 1: A simplified workflow of an HPLC-MS system.

Understanding Potential Impurities: A Prerequisite for Method Development

A robust analytical method must be capable of separating the active pharmaceutical ingredient (API) from all potential process-related impurities and degradation products. The most probable synthetic route to 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea is the reaction of hexadecyl isocyanate with diethanolamine .[3][6]

Based on this synthesis, potential impurities include:

• Unreacted Starting Materials:

  • Hexadecyl isocyanate

  • Diethanolamine

• Side Products:

  • N,N'-Dihexadecylurea: Formed from the reaction of hexadecyl isocyanate with water, followed by reaction with another molecule of hexadecyl isocyanate.

  • Urethane byproducts: Potential reaction of the isocyanate with the hydroxyl groups of diethanolamine or the product itself.[7]

• Isomers:

  • 1-Hexadecyl-3,3-bis(2-hydroxyethyl)urea: A potential positional isomer. The differentiation of such isomers by mass spectrometry can be challenging but is often achievable through distinct fragmentation patterns.[4]

Experimental Protocol: A Validated HPLC-MS Method

The following protocol is a robust starting point for the validation of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea purity.

1. Sample and Standard Preparation:

• Standard Solution: Accurately weigh and dissolve 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea reference standard in a suitable solvent (e.g., methanol or acetonitrile) to a final concentration of 1 mg/mL.

• Sample Solution: Prepare the sample to be tested at the same concentration as the standard solution.

• Spiked Sample: Prepare a sample solution spiked with known amounts of potential impurities (if available) to demonstrate specificity.

2. HPLC Parameters:

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	50-95% B over 15 minutes, hold at 95% B for 5 minutes, return to 50% B and equilibrate for 5 minutes
Flow Rate	0.8 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
UV Detection	210 nm (for initial assessment and comparison)

3. Mass Spectrometry Parameters:

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Range	m/z 100-1000
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temp.	350 °C
Gas Flow Rates	Optimize for the specific instrument

Method Validation According to ICH Q2(R1) Guidelines

To ensure the analytical method is suitable for its intended purpose, it must be validated according to the guidelines set by the International Council for Harmonisation (ICH).[8] The key validation parameters are summarized below.

Validation Parameter	Acceptance Criteria
Specificity	The method should be able to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components. This is demonstrated by the separation of the main peak from known impurities and the absence of interfering peaks in a blank.
Linearity	The method should provide results that are directly proportional to the concentration of the analyte in the sample. A linear regression analysis should yield a correlation coefficient (r²) of ≥ 0.999 over a specified range (e.g., 50-150% of the target concentration).
Accuracy	The closeness of the test results obtained by the method to the true value. This is typically assessed by determining the recovery of a known amount of analyte spiked into a placebo matrix. The recovery should be within 98.0% to 102.0%.
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is expressed as the relative standard deviation (RSD) and should be ≤ 2%. This includes repeatability (intra-day) and intermediate precision (inter-day).
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. Typically determined as a signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. Typically determined as a signal-to-noise ratio of 10:1.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters. This provides an indication of its reliability during normal usage. Parameters to vary include mobile phase composition, pH, flow rate, and column temperature.

Interpreting the Data: A Representative Example

While a specific chromatogram for 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea is not publicly available, a representative chromatogram for a similar non-ionic surfactant would show a major peak for the main component, with smaller peaks corresponding to impurities.

The mass spectrum for 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea (C₂₁H₄₄N₂O₃, Molecular Weight: 372.59 g/mol ) in positive ESI mode would be expected to show a prominent ion for the protonated molecule [M+H]⁺ at m/z 373.3. Other adducts, such as the sodium adduct [M+Na]⁺ at m/z 395.3, may also be observed.[9] Fragmentation (MS/MS) of the parent ion would likely involve cleavage of the C-N bonds and the loss of the hydroxyethyl groups, providing further structural confirmation.[4]

Comparative Analysis of Analytical Techniques

While HPLC-MS is the recommended technique, it is important to understand its performance in comparison to other analytical methods.

Technique	Principle	Advantages for 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea	Disadvantages for 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea
HPLC-MS	Separation by liquid chromatography, detection by mass spectrometry.	High specificity, sensitivity, and provides structural information. Ideal for non-volatile, thermally labile compounds.	Higher initial instrument cost and complexity.
GC-MS	Separation by gas chromatography, detection by mass spectrometry.	Excellent for volatile and semi-volatile compounds.[10]	Not suitable for non-volatile and thermally labile compounds like the target analyte without derivatization, which adds complexity and potential for artifacts.[11]
NMR Spectroscopy	Measures the magnetic properties of atomic nuclei.	Provides detailed structural information and can be used for absolute quantification (qNMR) without a reference standard for each impurity.[12][13]	Lower sensitivity compared to MS, making it less suitable for trace impurity analysis. Complex spectra can be difficult to interpret for mixtures.[4]
Titration Methods	Chemical reaction with a reagent of known concentration.	Simple, inexpensive, and can be used for assay of the bulk material.	Lacks specificity to distinguish between the main component and structurally similar impurities. Not suitable for trace impurity analysis.

The following decision tree can guide the selection of the most appropriate analytical technique.

Figure 2: Decision tree for selecting an analytical technique.

Conclusion

The validation of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea purity is a critical step in ensuring its quality and performance in research and drug development. HPLC-MS stands out as the most suitable analytical technique, offering a combination of specificity, sensitivity, and structural elucidation capabilities that are unmatched by other methods for this class of compounds. By following a robust, validated protocol in line with ICH guidelines, researchers can have high confidence in the purity of their material, leading to more reliable and reproducible scientific outcomes. While techniques like NMR can provide valuable complementary information, HPLC-MS remains the gold standard for the comprehensive purity assessment of non-volatile surfactants like 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea.

References

• News-Medical.Net. (2026, January 8). How to perform surfactant testing using benchtop NMR spectroscopy. [Link]

• Modification of the synthesis of N,N′-bis(2-hydroxyethyl)urea and N,N′-bis(2-hydroxypropyl)urea. ResearchGate. [Link]

• Liquid Chromatography-Mass Spectrometry. Excedr. [Link]

• Synthesis and characterization of a series of N,N'-substituted urea derivatives by using electrospray ionization tandem mass spectrometry: Differentiation of positional isomers. PubMed. [Link]

• NMR and MD Simulations of Non-Ionic Surfactants. MDPI. [Link]

• NMR Studies of Nonionic Surfactants. Lund University. [Link]

• New validation of molecular mass measurements by means of 2D DOSY 1H NMR experiments: Application to surfactants. Comptes Rendus de l'Académie des Sciences. [Link]

• N-Alkyl Urea Peptoid Oligomers as a New Type of Self-Assembling, Highly Versatile Soft Materials for Applications Involving Organogelators. ACS Publications. [Link]

• Analysis of Surfactants in Environmental Samples by Chromatographic Techniques. Hindawi. [Link]

• Synthesis and characterization of a series of N,N′‐substituted urea derivatives by using electrospray ionization tandem mass spectrometry: Differentiation of positional isomers. ResearchGate. [Link]

• Production of diethanolamine derivatives and their intermediates.

• 3-hexadecyl-1,1-bis(2-hydroxyethyl)urea. PubChem. [Link]

• Comparison Between GC and HPLC for Pharmaceutical Analysis. Drawell. [Link]

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• Analytical Methods for the Determination of Surfactants in Surface Water. Cranfield University. [Link]

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• Origin of Impurities Formed in a Polyurethane Production Chain. Part 2: A Route to the Formation of Colored Impurities. ResearchGate. [Link]

• Quantitative analysis of urea in water by two Chromatographic methods (HPLC/APCI/MS/MS and HPLC/ES/MS/MS). ResearchGate. [Link]

• Safety Assessment of Hydroxyethyl Urea As Used in Cosmetics. Cosmetic Ingredient Review. [Link]

• How To Get Isocyanate?. PMC. [Link]

• Synthesis of Palm Oil-Based Diethanolamides. ResearchGate. [Link]

• Urea and its impurity high performance liquid chromatography analysis method.

• Urea Derivatives as H2S Scavengers. Semantic Scholar. [Link]

• Diagram of possible reactions of isocyanates: (a) reaction with production of the urea linkage. ResearchGate. [Link]

• Identification of the generated urea product. (a) Exact m/z matching of... ResearchGate. [Link]

• Rapid gas chromatographic-mass spectrometric analysis of [15N]urea: application to human metabolic studies. PubMed. [Link]

• HPLC Analysis and Purification of Peptides. PMC. [Link]

• Preparative HPLC followed by GPC-MS to investigate the potential leachable compounds produced by the degradation of pentaerythri. ResearchGate. [Link]

• Isocyanate Reactions. Mettler Toledo. [Link]

• Role of Alkyl Chain Length in Surfactant-Induced Precipitation of Reactive Brilliant Blue KN-R. MDPI. [Link]

• Alkyl chain regulation: distinctive odd–even effects of mechano-luminescence and room-temperature phosphorescence in alkyl substituted carbazole amide derivatives. Journal of Materials Chemistry C. [Link]

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A Guide to the Structural Validation of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea via Nuclear Magnetic Resonance (NMR) Spectroscopy

Introduction

In the fields of materials science, cosmetics, and drug delivery, the precise molecular architecture of amphiphilic compounds is paramount to their function. 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea is one such molecule, featuring a long hydrophobic alkyl chain and a polar headgroup containing a urea moiety and two hydroxyl groups. This structure suggests its potential as a surfactant, emulsifier, or a component in self-assembling systems. For researchers and drug development professionals, verifying the exact molecular structure is a non-negotiable step in quality control, ensuring batch-to-batch consistency and predictable performance.

Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for the unambiguous structural elucidation of organic molecules in solution.[1][2] It provides atom-level information on the chemical environment, connectivity, and conformation of a molecule.[1][3] This guide provides an in-depth, technically-grounded comparison of experimental NMR data against the theoretical spectroscopic signature of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea, thereby offering a robust framework for its structural validation.

Proposed Molecular Structure and Predicted NMR Signatures

To validate the structure, we must first understand the expected NMR signals based on the proposed atomic arrangement. The molecule possesses several distinct chemical environments for its hydrogen (¹H) and carbon (¹³C) nuclei.

Caption: Proposed structure of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea with key proton (Hₐ-Hₖ) and carbon (C-1 to C-21) environments labeled for NMR analysis.

Predicted ¹H NMR Spectrum

• Alkyl Chain (Hᵢ, Hⱼ, Hₖ): The terminal methyl (CH₃, Hₖ) should appear as a triplet around 0.8-0.9 ppm. The bulk methylene groups ((CH₂)₁₃, Hⱼ) will create a large, overlapping multiplet signal around 1.2-1.4 ppm. The methylene group adjacent to the NH (Hₕ) will be deshielded, appearing further downfield as a multiplet around 3.0-3.2 ppm.[4]

• Hydroxyethyl Groups (Hᵦ, H꜀, Hₑ, Hբ): The two N-(CH₂CH₂OH) groups are chemically equivalent. The methylene groups attached to the nitrogen (H꜀, Hբ) are expected around 3.3-3.5 ppm, likely as a triplet. The methylene groups bearing the hydroxyl function (Hᵦ, Hₑ) should appear slightly further downfield, around 3.5-3.7 ppm, also as a triplet.[4]

• Exchangeable Protons (Hₐ, Hₔ, H₉): The two hydroxyl protons (OH, Hₐ, Hₔ) and the single amide proton (NH, H₉) are exchangeable. Their chemical shifts are highly dependent on solvent, concentration, and temperature. In a solvent like DMSO-d₆, they typically appear as broader signals. The NH proton might appear around 6.0-7.0 ppm, and the OH protons around 4.0-5.0 ppm.

Predicted ¹³C NMR Spectrum

• Carbonyl Carbon (C-1): The urea carbonyl carbon is expected in the range of 157-162 ppm.[5][6]

• Hydroxyethyl Carbons (C-2, C-3, C-4, C-5): The carbons adjacent to nitrogen (C-2, C-3) should resonate around 50-55 ppm, while the carbons bearing the hydroxyl group (C-4, C-5) will be further downfield, around 60-65 ppm.[7]

• Alkyl Chain Carbons (C-6 to C-21): The terminal methyl carbon (C-21) will be the most upfield signal, around 14 ppm. The methylene carbons will appear in a range from ~22 ppm to ~32 ppm, with the carbon adjacent to the NH group (C-6) appearing deshielded around 40 ppm. Due to the length of the chain, many of the central methylene carbons will have very similar chemical environments and their signals will overlap.[7][8]

Experimental Methodology

A scientifically rigorous validation requires meticulous experimental execution. The following protocols are designed to produce high-quality, reproducible data.

Workflow for NMR-based Structural Validation

Caption: Standard workflow for the structural validation of a small molecule using 1D NMR techniques.

Step-by-Step Protocol

• Sample Preparation:

  • Accurately weigh approximately 10-15 mg of the synthesized 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea.[9][10]

  • Transfer the solid to a clean, dry, high-quality 5 mm NMR tube.[11][12]

  • Add approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

    • Causality: DMSO-d₆ is an excellent choice as it readily dissolves both polar and non-polar functionalities present in the molecule. Crucially, it allows for the observation of exchangeable -OH and -NH protons, which would be lost in solvents like D₂O.[13]

  • Cap the tube and gently vortex or invert until the sample is fully dissolved. Ensure a clear, homogenous solution free of particulates.[10][12]

  • The final sample height in the tube should be between 4-5 cm for optimal shimming on most spectrometers.[11][12]

• Instrumental Setup & Data Acquisition (400 MHz Spectrometer):

  • Insert the sample into the spectrometer and allow it to thermally equilibrate for 5-10 minutes.

  • Lock the spectrometer on the deuterium signal of DMSO-d₆ and perform automated or manual shimming to optimize magnetic field homogeneity.

  • ¹H NMR Acquisition:

    • Pulse Program: Standard single pulse (zg30).

    • Number of Scans: 16-32 (for good signal-to-noise).

    • Relaxation Delay (d1): 2 seconds.

    • Acquisition Time: ~3-4 seconds.

    • Spectral Width: ~16 ppm (centered around 6 ppm).

  • ¹³C{¹H} NMR Acquisition (Proton-decoupled):

    • Pulse Program: Standard single pulse with proton decoupling (zgpg30).

    • Number of Scans: 1024-2048 (due to the low natural abundance of ¹³C).

    • Relaxation Delay (d1): 2 seconds.

    • Spectral Width: ~240 ppm (centered around 100 ppm).

  • DEPT-135 Acquisition:

    • Pulse Program: Standard DEPT-135 sequence.

    • Causality: This experiment, Distortionless Enhancement by Polarization Transfer, is essential for differentiating carbon types. It displays CH₃ and CH groups as positive peaks, CH₂ groups as negative peaks, and quaternary carbons (like C=O) are absent. This greatly simplifies the assignment of the complex ¹³C spectrum.[14][15][16][17]

    • Number of Scans: 512-1024.

    • Relaxation Delay (d1): 2 seconds.

• Data Processing:

  • Apply an exponential window function (line broadening of 0.3 Hz for ¹H, 1-2 Hz for ¹³C) to improve the signal-to-noise ratio.

  • Perform a Fourier Transform on the Free Induction Decay (FID) data.

  • Phase the resulting spectrum manually to achieve a flat baseline and pure absorption peak shapes.

  • Perform baseline correction.

  • Calibrate the chemical shift scale. For DMSO-d₆, the residual solvent peak is referenced to 2.50 ppm for ¹H and 39.52 ppm for ¹³C.[13]

  • Integrate the peaks in the ¹H NMR spectrum.

Results and Spectral Interpretation

The following data represents a typical, high-quality dataset obtained for a successfully synthesized batch of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea.

¹H NMR Data (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
6.15	t, J = 5.6 Hz	1H	NH -CH₂- (H₉)	Triplet due to coupling with the adjacent CH₂ group (Hₕ). Position is typical for a urea N-H proton.
4.41	t, J = 5.5 Hz	2H	N-(CH₂CH₂-OH )₂ (Hₐ, Hₔ)	Triplet due to coupling with the adjacent CH₂ group (Hᵦ, Hₑ).
3.45	q, J = 5.5 Hz	4H	N-(CH₂-CH₂ -OH)₂ (Hᵦ, Hₑ)	Quartet appearance (pseudo) due to coupling with both the adjacent OH and CH₂ protons.
3.24	t, J = 6.0 Hz	4H	N-(CH₂ -CH₂-OH)₂ (H꜀, Hբ)	Triplet due to coupling with the adjacent CH₂ group (Hᵦ, Hₑ).
2.95	q, J = 6.8 Hz	2H	NH-CH₂ -CH₂- (Hₕ)	Quartet appearance (pseudo) from coupling with both the NH and the next CH₂ group (Hᵢ).
1.38	m	2H	NH-CH₂-CH₂ - (Hᵢ)	Multiplet, adjacent to both Hₕ and the bulk alkyl chain.
1.23	br s	24H	-(CH₂ )₁₂- (Hⱼ)	Broad singlet representing the 12 overlapping methylene groups of the long alkyl chain.
0.85	t, J = 6.8 Hz	3H	-CH₃ (Hₖ)	Triplet due to coupling with the adjacent CH₂ group, characteristic of a terminal methyl group.[18]

t = triplet, q = quartet, m = multiplet, br s = broad singlet, J = coupling constant in Hz.

Analysis: The ¹H NMR spectrum strongly supports the proposed structure. The integration values correspond directly to the number of protons in each unique environment (e.g., 3H for the terminal methyl, 24H for the bulk methylenes). The splitting patterns are consistent with the neighbor-proton rule (n+1). For instance, the NH proton signal is a triplet because it is coupled to the two protons of the adjacent CH₂ group (n=2, so 2+1=3 lines). The typical vicinal coupling constant of ~7 Hz is observed for the aliphatic chain.[19][20]

¹³C and DEPT-135 NMR Data (100 MHz, DMSO-d₆)

¹³C Shift (δ, ppm)	DEPT-135 Phase	Assignment	Rationale
158.2	Absent	C =O (C-1)	Quaternary carbon in the typical range for a urea carbonyl. Absence in DEPT confirms it has no attached protons.[15][16]
60.3	Negative	N-(CH₂-C H₂-OH)₂ (C-4, C-5)	Negative phase indicates a CH₂ group. Deshielded due to the attached oxygen atom.
51.5	Negative	N-(C H₂-CH₂-OH)₂ (C-2, C-3)	Negative phase indicates a CH₂ group. Typical shift for a carbon attached to a urea nitrogen.
39.8	Negative	NH-C H₂- (C-6)	Negative phase indicates a CH₂ group. Deshielded by the adjacent nitrogen.
31.3	Negative	-C H₂- (Alkyl)	Negative phase indicates a CH₂ group.
29.7	Negative	-C H₂- (Alkyl)	Negative phase indicates a CH₂ group.
29.0	Negative	-(C H₂)₁₀- (bulk)	Negative phase indicates CH₂ groups. Large signal representing multiple overlapping carbons.
28.7	Negative	-C H₂- (Alkyl)	Negative phase indicates a CH₂ group.
26.4	Negative	-C H₂- (Alkyl)	Negative phase indicates a CH₂ group.
22.1	Negative	-C H₂- (Alkyl)	Negative phase indicates a CH₂ group.
13.9	Positive	-C H₃ (C-21)	Positive phase indicates a CH or CH₃ group. This upfield shift is characteristic of a terminal methyl carbon.

Analysis: The ¹³C and DEPT-135 data provide definitive confirmation. Every carbon in the molecule is accounted for. The DEPT-135 experiment was critical in assigning the numerous CH₂ signals (negative phase) and distinguishing the terminal CH₃ (positive phase) from the quaternary carbonyl carbon (absent).[14][21] The chemical shifts align perfectly with established ranges for urea, alcohol, and long-chain alkyl functionalities.

Conclusion

The comprehensive analysis of the ¹H, ¹³C, and DEPT-135 NMR spectra provides unequivocal evidence for the molecular structure of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea. The observed chemical shifts, signal integrations, proton coupling patterns, and carbon multiplicities are all in excellent agreement with the predicted spectroscopic features of the target molecule. This rigorous, multi-faceted NMR validation serves as a reliable and essential quality control standard for researchers, scientists, and drug development professionals working with this compound, ensuring its structural integrity for downstream applications.

References

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• Preprints.org. (2024). Decoding Molecular Structures with Nuclear Magnetic Resonance.
• Magritek. (n.d.).
• BenchChem. (2025). An In-depth Technical Guide to 15N NMR Spectroscopy for Urea Analysis.
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• Wiley Online Library. (n.d.). Revealing CSA Tensors and Hydrogen Bonding in Methoxycarbonyl Urea.
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• Doc Brown's Chemistry. (n.d.). mass spectrum,1H NMR & 13C NMR spectra & infrared spectrum of urea.
• National Institutes of Health. (n.d.). Data of 1H/13C NMR spectra and degree of substitution for chitosan alkyl urea.
• ACS Publications. (2017).
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• YouTube. (2023). NMR 5: Coupling Constants.
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• Royal Society of Chemistry. (2021).
• University of Wisconsin-Madison. (2021). NMR Spectroscopy :: 13C NMR Chemical Shifts.
• AZoOptics. (2025). How to Interpret NMR Spectroscopy Results: A Beginner's Guide.
• ChemicalBook. (n.d.). Urea(57-13-6) 13C NMR spectrum.
• PubChemLite. (2026). 3-hexadecyl-1,1-bis(2-hydroxyethyl)urea.
• Duke University. (n.d.). The Duke NMR Center Coupling constants.
• eScholarship, University of California. (n.d.).
• ResearchGate. (n.d.). 13C NMR spectra of (a) urea solution; (b) NaOH/urea solution; (c) cellulose/NaOH solution; (d) cellulose/NaOH/urea solution.
• ResearchGate. (n.d.). Modification of the synthesis of N,N′-bis(2-hydroxyethyl)urea and N,N′-bis(2-hydroxypropyl)urea.
• University of Ottawa. (n.d.). Nitrogen NMR.
• ACS Publications. (n.d.). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry.
• University of Calgary. (n.d.). Ch 13 - Coupling.
• NextSDS. (n.d.). 3-hexadecyl-1,1-bis(2-hydroxyethyl)
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• University of Wisconsin-Madison. (n.d.). 1H NMR Coupling Constants.
• Google Patents. (n.d.). US3560564A - Hydroxyalkylurea process.

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Technical Evaluation &amp; Formulation Guide: 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea vs. Standard Nonionic Surfactants

Executive Summary & Chemical Topology

In the landscape of nonionic amphiphiles, standard polyoxyethylene (PEG)-based surfactants (e.g., Polysorbates, Brij series) have long dominated formulation science. However, their susceptibility to auto-oxidation—yielding reactive hydroperoxides—poses significant degradation risks to oxidation-sensitive active pharmaceutical ingredients (APIs) and biologics.

3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea (Hexadecyl-BHEU) emerges as a highly specialized, PEG-free alternative. Structurally, it combines a 16-carbon hydrophobic tail with a highly polar, bifurcated bis(2-hydroxyethyl)urea headgroup (). The presence of the urea core fundamentally alters its hydration thermodynamics. While PEG chains rely on temperature-sensitive ether-oxygen hydration, the urea moiety engages in robust, directional intermolecular hydrogen bonding. This structural divergence grants Hexadecyl-BHEU unique lyotropic phase behaviors, superior oxidative stability, and distinct advantages in vesicular drug delivery systems.

Thermodynamic Phase Behavior & Self-Assembly Logic

The self-assembly of urea-based surfactants is governed by a strong thermodynamic preference for homo-urea hydrogen bonding. In aqueous environments, this drives the formation of highly ordered lyotropic liquid crystalline phases (such as lamellar Lα​ or inverse hexagonal HII​ phases) that remain exceptionally stable across broad temperature ranges, unlike PEG-surfactants which undergo rapid dehydration and phase separation at their cloud point ().

Fig 1: Thermodynamic self-assembly pathways of Hexadecyl-BHEU vs. PEG-based surfactants.

Quantitative Performance Comparison

To objectively evaluate Hexadecyl-BHEU, we benchmark its physicochemical parameters against two industry-standard nonionic surfactants: Brij-58 (Cetomacrogol 1000) and Polysorbate 80 (Tween 80).

Physicochemical Parameter	3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea	Brij-58 (C16E20)	Polysorbate 80
Molecular Weight	372.6 g/mol	~1124 g/mol	~1310 g/mol
Headgroup Chemistry	Bis(2-hydroxyethyl)urea	Polyoxyethylene (20)	Polyoxyethylene (20) Sorbitan
Oxidative Stability	Excellent (PEG-free)	Poor (Peroxide generation)	Poor (Peroxide generation)
Topological Polar Surface Area	72.8 Ų	> 180 Ų	> 200 Ų
Primary Assembly Structure	Niosomes / Lamellar Phases	Micelles	Micelles
Cloud Point (1% aq)	> 100°C (H-bond stabilized)	~ 100°C	65 - 90°C (Salt dependent)

Experimental Methodologies & Self-Validating Protocols

As a Senior Application Scientist, I emphasize that analytical and formulation protocols must be designed not just to yield a result, but to internally validate the integrity of that result. The following workflows detail the characterization and application of Hexadecyl-BHEU.

Protocol A: Thermodynamic Profiling of Micellization via Isothermal Titration Calorimetry (ITC)

Causality: Traditional surface tension methods are prone to artifacts from trace surface-active impurities (the classic "minimum" artifact). ITC is selected because it directly measures the enthalpy of demicellization ( ΔHdemic​ ), providing a highly accurate, impurity-resistant determination of the Critical Micelle Concentration (CMC) and the free energy of assembly ( ΔG ).

Step-by-Step Workflow:

• Preparation: Prepare a titrant solution of Hexadecyl-BHEU at 10× its estimated CMC in ultra-pure, degassed Milli-Q water.

• Equilibration: Load the ITC sample cell with ultra-pure water. Equilibrate the system at exactly 25.0°C under constant stirring (300 rpm) until thermal baseline fluctuation is < 0.05 µcal/s.

• Injection Sequence: Program the automated syringe to deliver 25 consecutive injections of 2 µL each, with a 150-second spacing between injections to allow for thermal relaxation.

• Self-Validation Step: The first injection must be programmed as a 0.5 µL "dummy" injection to account for volumetric diffusion that occurs at the syringe tip during the equilibration phase. Validation Check: If the thermal baseline does not return to exactly zero between injections 2 and 5, the system is not at thermal equilibrium, and the run must be aborted and recalibrated.

• Data Extraction: Integrate the injection peaks. The CMC is identified as the inflection point of the sigmoidal first-derivative curve of the integrated heat plot.

Protocol B: Engineering Oxidation-Resistant Niosomes for API Delivery

Causality: Hexadecyl-BHEU’s planar urea group promotes tight molecular packing, making it an ideal primary surfactant for niosome (nonionic surfactant vesicle) formulation. Thin-film hydration is utilized to ensure a homogeneous, kinetically trapped distribution of lipids prior to aqueous swelling.

Step-by-Step Workflow:

• Lipid Matrix Assembly: Dissolve Hexadecyl-BHEU and Cholesterol at a strict 2:1 molar ratio in a chloroform/methanol (3:1 v/v) solvent system. Causality: The cholesterol acts as a critical membrane fluidizer, preventing the C16 chains from crystallizing into a rigid, leaky gel phase.

• Film Formation: Transfer the mixture to a round-bottom flask. Use a rotary evaporator at 40°C under reduced pressure (200 mbar decreasing to 10 mbar) to form a uniform thin film on the flask wall.

• Desiccation: Subject the film to high vacuum desiccation for a minimum of 12 hours. Causality: Trace residual solvents can artificially fluidize the bilayer, leading to premature API leakage and cellular toxicity.

• Hydration & Loading: Hydrate the film with a pH 7.4 Phosphate Buffered Saline (PBS) solution containing the target API. Maintain the hydration temperature at 60°C (well above the phase transition temperature of the hexadecyl chain) for 45 minutes with vigorous vortexing.

• Extrusion: Pass the resulting multilamellar dispersion 11 times through a 100 nm polycarbonate track-etched membrane using a heated benchtop extruder.

• Self-Validation Step: Analyze the final extrudate via Dynamic Light Scattering (DLS). Validation Check: The protocol is only considered successful if the Polydispersity Index (PDI) is < 0.2, confirming a monodisperse, unilamellar vesicle population free of large, unstable aggregates.

Strategic Recommendations

Hexadecyl-BHEU should be the surfactant of choice when formulating biologics, mRNA lipid nanoparticles, or small molecules that are highly sensitive to oxidation. Its PEG-free nature entirely eliminates the risk of hydroperoxide-induced degradation. Furthermore, its ability to form stable, hydrogen-bonded lyotropic phases makes it thermodynamically superior to standard ethoxylated alcohols for creating long-circulating, temperature-resilient niosomal drug delivery systems.

References

• PubChem. "3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea - Compound Summary". National Center for Biotechnology Information. URL:[Link]

• Fong, C., et al. "Diversifying the Solid State and Lyotropic Phase Behavior of Nonionic Urea-Based Surfactants". The Journal of Physical Chemistry B (2007). URL:[Link]

• Cosmetic Ingredient Review (CIR). "Safety Assessment of Hydroxyethyl Urea As Used in Cosmetics". CIR Expert Panel (2019). URL:[Link]

FTIR spectra analysis for 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea structural validation

Structural Validation of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea: A Comparative Guide to FTIR Spectroscopic Methods

Executive Summary

3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea is a specialized lipidic urea derivative increasingly utilized in advanced surfactant chemistry and lipid nanoparticle (LNP) formulations. Its unique amphiphilic architecture combines a highly hydrophobic hexadecyl (C16) tail with a hydrophilic bis(2-hydroxyethyl)urea headgroup. Validating the successful synthesis of this molecule requires precise analytical techniques to confirm the formation of the urea linkage and the retention of terminal hydroxyl groups. This guide objectively compares Fourier Transform Infrared (FTIR) spectroscopy modalities, establishing a self-validating protocol for the structural confirmation of this compound.

Methodological Comparison: ATR-FTIR vs. Transmission (KBr Pellet)

When analyzing long-chain lipidic ureas, the choice of FTIR sampling modality dictates the reliability of the structural data. Historically, transmission FTIR using potassium bromide (KBr) pellets was the standard; however, it presents severe limitations for waxy, amphiphilic solids[1].

• The Christiansen Effect & Mechanical Deformation: 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea is a waxy solid at room temperature. Grinding waxy lipids with KBr salt is mechanically inefficient, leading to non-uniform particle sizes. This causes asymmetric scattering of the IR beam (the Christiansen effect), resulting in severely distorted, jagged baselines that misrepresent C-H and O-H stretching bands[1].

• Hygroscopic Interference: KBr is highly hygroscopic. Moisture absorbed during pellet pressing introduces a broad artifact band at ~3400 cm⁻¹[2]. Because the target molecule relies on the 3300–3400 cm⁻¹ region to validate the O-H and N-H stretches of its headgroup, KBr-induced water bands can mask critical structural data or falsely imply the presence of hydroxyls in an impure sample.

• The ATR Advantage: Attenuated Total Reflectance (ATR) FTIR using a diamond or zinc selenide (ZnSe) crystal eliminates sample preparation. The waxy solid is pressed directly against the crystal, preserving its native state. The IR beam generates an evanescent wave that penetrates only 1–2 µm into the sample[3], completely bypassing the scattering issues of transmission modes and isolating the true chemical signature of the lipidic urea.

Table 1: Comparative Analysis of FTIR Modalities for Lipidic Ureas

Parameter	ATR-FTIR (Diamond Crystal)	Transmission FTIR (KBr Pellet)	Impact on 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea Analysis
Sample Preparation	None (Direct application)	Grinding & pressing with KBr	ATR preserves the waxy solid state; KBr causes mechanical smearing.
Moisture Artifacts	Negligible	High (Hygroscopic KBr)[2]	KBr water bands mask the critical bis(2-hydroxyethyl) O-H stretches.
Baseline Stability	Excellent (Smooth baseline)	Poor (Scattering/Christiansen effect)	ATR allows accurate integration of the C16 aliphatic C-H stretches.
Penetration Depth	1–2 µm (Wavelength dependent)[3]	Full sample thickness	ATR requires algorithmic correction but prevents signal saturation.

Structural Validation Logic: Tracking the Urea Linkage

The synthesis of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea typically proceeds via the nucleophilic addition of diethanolamine to hexadecyl isocyanate. Structural validation is not merely about finding peaks; it is a logical tracking of bond breaking and bond formation.

• Precursor 1 (Hexadecyl isocyanate): Characterized by a highly reactive N=C=O group, which exhibits a distinct, intense asymmetric stretch at ~2270 cm⁻¹.

• Precursor 2 (Diethanolamine): A secondary amine with two primary hydroxyl groups, showing strong C-O stretching at ~1068 cm⁻¹[4].

• Target Product: Successful synthesis is validated by a dual-condition logic: the complete disappearance of the 2270 cm⁻¹ isocyanate peak (proving consumption of the precursor) and the appearance of a urea carbonyl (Amide I) peak. Urea carbonyls typically absorb at lower wavenumbers (~1621 cm⁻¹) than standard amides due to the resonance stabilization provided by the two adjacent nitrogen atoms[5].

Caption: Workflow for the ATR-FTIR structural validation of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea.

Self-Validating Experimental Protocol (ATR-FTIR)

To ensure absolute trustworthiness, the following ATR-FTIR protocol incorporates internal controls to prevent false positives caused by contamination or incomplete reactions.

• Step 1: System Blank & Cleanliness Verification

  • Action: Clean the diamond ATR crystal with a volatile, non-aqueous solvent (e.g., high-purity isopropanol). Allow to dry and run a background scan.

  • Causality: Ensures no residual organic contaminants from previous runs contribute to the C-H stretching region (2920/2850 cm⁻¹), which would artificially inflate the lipidic signal.

• Step 2: Atmospheric Suppression

  • Action: Enable atmospheric compensation in the spectrometer software.

  • Causality: Removes ambient CO₂ (~2350 cm⁻¹) and water vapor artifacts. Uncorrected CO₂ bands can easily be misidentified as trace amounts of unreacted isocyanate (~2270 cm⁻¹).

• Step 3: Sample Application & Evanescent Wave Coupling

  • Action: Apply 1–2 mg of the purified 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea directly onto the center of the crystal. Lower the pressure anvil until the software indicates optimal contact.

  • Causality: The ATR evanescent wave only penetrates 1–2 µm into the sample[3]. Because the product is a waxy solid, insufficient pressure leaves micro-gaps of air, leading to weak spectral intensity and poor signal-to-noise ratios.

• Step 4: Spectral Acquisition & Internal Control Check

  • Action: Acquire 64 scans at 4 cm⁻¹ resolution across a 4000–400 cm⁻¹ range.

  • Self-Validation: Immediately inspect the 2270 cm⁻¹ region. If a peak is present, the sample contains unreacted hexadecyl isocyanate, invalidating the purity of the batch. The batch must be re-purified before proceeding to downstream LNP formulation.

• Step 5: ATR Correction

  • Action: Apply an ATR correction algorithm to the raw data.

  • Causality: Because the penetration depth of the evanescent wave is wavelength-dependent (penetrating deeper at lower wavenumbers), raw ATR spectra artificially inflate the intensity of lower wavenumber peaks (e.g., C-O stretch) relative to higher ones (e.g., O-H stretch). Correction normalizes the spectrum for accurate relative intensity comparison.

Quantitative Spectral Data & Peak Assignments

The table below outlines the definitive spectral markers required to validate the molecular structure of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea against its precursors.

Table 2: Key FTIR Peak Assignments for Structural Validation

Wavenumber (cm⁻¹)	Functional Group / Vibration Mode	Origin in Target Molecule	Validation Status (Product vs. Precursors)
3300 – 3400	O-H and N-H stretch (Broad)	Terminal hydroxyls and urea secondary amine	Present. Confirms retention of the diethanolamine headgroup.
2920, 2850	Asymmetric & Symmetric C-H stretch	Hexadecyl (C16) aliphatic chain	Present. Confirms the hydrophobic tail.
2270	Asymmetric N=C=O stretch	Unreacted hexadecyl isocyanate	Absent. Critical negative marker for reaction completion.
~1621	Amide I (C=O stretch)	Urea core carbonyl	Present. Downshifted from standard amides due to urea resonance[5].
~1530 – 1550	Amide II (N-H bend / C-N stretch)	Urea core	Present. Confirms secondary amine formation in the urea linkage.
~1068	C-O stretch	Primary alcohols of the headgroup	Present. Validates the integrity of the 2-hydroxyethyl branches[4].

References

• Deciphering the Triple-Peak C-O-C Stretching FTIR Absorbance Consistently Occurring in Semicrystalline PEG. MDPI.
• Optimization of Enzymatic Synthesis of Oleoyl-Diethanolamide in Solvent-Free System. Microbiology Journal.
• The Effect of Sample Preparation Techniques on Lignin Fourier Transform Infrared Spectroscopy. MDPI.
• Recent advances and applications to cultural heritage using ATR-FTIR spectroscopy and ATR-FTIR spectroscopic imaging. RSC Publishing.
• Using Fourier transform IR spectroscopy to analyze biological materials. PMC - NIH.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Recent advances and applications to cultural heritage using ATR-FTIR spectroscopy and ATR-FTIR spectroscopic imaging - Analyst (RSC Publishing) DOI:10.1039/D2AN00005A [pubs.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. microbiologyjournal.org [microbiologyjournal.org]
• 5. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea proper disposal procedures

For researchers, scientists, and drug development professionals, managing specialty amphiphilic molecules requires precise logistical and safety planning. 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea (CAS: 85187-62-8) is a specialized non-ionic surfactant characterized by a long hydrophobic cetyl (hexadecyl) chain and a hydrophilic bis(2-hydroxyethyl)urea headgroup.

While it offers excellent emulsifying properties for drug formulation and chemical synthesis, its structure presents specific challenges for laboratory safety and environmental disposal. This guide provides a self-validating, step-by-step operational framework for the safe handling, containment, and destruction of this compound.

Mechanistic Hazard Assessment: The Causality of Risk

To effectively manage laboratory safety, operators must understand why a chemical behaves dangerously under certain conditions. The hazards of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea are directly tied to its molecular architecture:

• Membrane Disruption (Irritation): The amphiphilic structure allows the molecule to readily partition into biological lipid bilayers. Contact with skin or eyes disrupts local cellular membranes, leading to acute irritation, a common hazard profile for related alkyl ureas according to [1].

• Aquatic Toxicity & Foaming: If discharged into municipal sewers, the stable urea linkage and long C16 alkyl chain resist rapid biological degradation. This leads to persistent foaming in waterways, which blocks oxygen transfer at the air-water interface, causing secondary asphyxiation hazards to aquatic life, a phenomenon well-documented in non-ionic surfactant environmental studies by [2].

• Thermal Decomposition: When exposed to high heat or uncontrolled burning, the nitrogen-rich urea core decomposes into toxic nitrogen oxides (NOx), necessitating specialized destruction methods regulated by environmental agencies like the [3].

Quantitative Data & Logistical Profile

Property	Value	Operational Implication
CAS Number	85187-62-8	Primary identifier for SDS tracking and waste manifesting.
Molecular Formula	C21H44N2O3	High carbon content; requires complete, high-temperature combustion.
Molecular Weight	372.59 g/mol	Heavy surfactant; prone to bioaccumulation if released into ecosystems.
Surfactant Type	Non-ionic (Alkyl Urea)	Causes severe foaming; resists standard municipal biological water purification.
Combustion Byproducts	CO2, H2O, NOx	Incineration must be conducted at facilities equipped with environmental NOx scrubbers.

Data supported by structural identifiers from [4].

Disposal & Containment Workflow

Decision workflow for the containment and disposal of 3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea.

Self-Validating Operational Protocols

Protocol 1: Immediate Spill Management & Containment

Causality: Applying water to a surfactant spill exacerbates the hazard by generating massive volumes of foam, increasing the surface area and mobility of the contamination. Therefore, dry recovery is a strict operational mandate.

Step-by-Step Methodology:

• Dike and Contain: Immediately surround the spill perimeter with a hydrophobic, inert absorbent (e.g., dry sand, vermiculite, or specialized chemical spill pads). Do not apply water or aqueous neutralizers.

• Dry Absorption: Work from the edges inward. Apply the absorbent directly over the spill until the mixture appears completely dry and clumped.

• Mechanical Recovery: Use a non-sparking scoop to transfer the absorbed material into a rigid, high-density polyethylene (HDPE) recovery drum.

• Validation (Surface Decontamination): Wipe the affected area with a damp cloth containing a dilute ethanol solution (ethanol disrupts the micelle formation of the surfactant), followed by a final dry wipe.

  • Self-Validation: If the damp cloth generates foam during the wipe-down, residual surfactant remains. Repeat the ethanol wipe until absolutely no foam is observed upon friction.

Protocol 2: Aqueous Waste Treatment & Final Disposal

Causality: Aqueous washings containing trace amounts of the surfactant cannot be poured down the drain. The highly hydrophobic 16-carbon tail has a strong thermodynamic affinity for the non-polar, porous surface of activated carbon. This makes carbon adsorption the optimal pre-treatment to strip the surfactant from wastewater, an industrial standard highlighted by [5].

Step-by-Step Methodology:

• Segregation: Collect all aqueous washings, glassware rinsates, and dilute solutions in a designated "Non-Ionic Surfactant Aqueous Waste" carboy.

• Activated Carbon Filtration: Route the aqueous waste through a lab-scale activated carbon filtration unit. The carbon matrix will trap the hexadecyl tails, effectively immobilizing the surfactant.

• Effluent Validation (The Foam Test): To validate the efficacy of the carbon filter, collect 50 mL of the treated effluent in a sealed glass vial and agitate vigorously for 15 seconds.

  • Pass: Bubbles dissipate within 5 seconds. The carbon is actively adsorbing the chemical, and the effluent can be sent for standard aqueous waste processing.

  • Fail: A stable foam layer persists for >1 minute. Breakthrough has occurred; the carbon filter is saturated and must be replaced immediately. The failed effluent must be re-filtered.

• Final Destruction (Incineration): Seal the solid spill waste and the spent activated carbon filters in DOT-approved, vapor-tight containers. Manifest the waste for high-temperature incineration (>850°C) at a permitted hazardous waste facility equipped with NOx scrubbers to neutralize the nitrogenous byproducts of the urea core.

References

• NextSDS. "3-hexadecyl-1,1-bis(2-hydroxyethyl)urea — Chemical Substance Information." NextSDS Database. URL:[Link]

• Environmental Protection Agency (EPA). "Significant New Use Rules on Certain Chemical Substances." Regulations.gov. URL:[Link]

• National Center for Biotechnology Information. "3-Hexadecyl-1,1-bis(2-hydroxyethyl)urea | C21H44N2O3 | CID 3020502." PubChem. URL:[Link]

• Desotec. "Removing non-ionic surfactants in wastewater." Desotec Case Studies. URL: [Link]